(S)-N-Methyl-1-phenylpropan-1-amine

Core Science & Biosynthesis

An In-depth Technical Guide to (S)-N-methyl-1-phenylbutan-2-amine

Abstract

(S)-N-methyl-1-phenylbutan-2-amine, also known as α-Ethyl-N-methylphenethylamine or by its research code PAL-426, is a chiral phenethylamine derivative. Structurally, it is the α-ethyl homologue of methamphetamine. This molecule has garnered interest within the scientific community, particularly in pharmacology and medicinal chemistry, due to its activity as a potent norepinephrine-dopamine releasing agent (NDRA).[1] Its presence as an undeclared ingredient in certain dietary supplements has also necessitated the development of robust analytical methods for its detection.[2][3] This guide provides a comprehensive technical overview of its chemical structure, stereochemistry, enantioselective synthesis, analytical characterization, and pharmacological profile, intended for researchers, chemists, and drug development professionals.

Chemical Identity and Physicochemical Properties

Nomenclature and Chemical Identifiers

The precise identification of a chiral molecule is critical for reproducible scientific research. The compound is systematically named according to IUPAC nomenclature, and various database identifiers are used to catalog it.

• IUPAC Name: (2S)-N-methyl-1-phenylbutan-2-amine[4]

• Common Synonyms: (S)-N-methyl-alpha-ethylphenethylamine, (S)-MEPEA, PAL-426[1]

• CAS Number: 84952-60-3 (for the racemate)[1]

• PubChem CID: 68232984 (for the (S)-enantiomer)[4]

• Molecular Formula: C₁₁H₁₇N[1][4]

• SMILES: CCNC[4]

• InChIKey: ONNVUALDGIKEIJ-NSHDSACASA-N[4]

Stereochemistry and Molecular Structure

The biological activity of (S)-N-methyl-1-phenylbutan-2-amine is intrinsically linked to its stereochemistry. The molecule possesses a single stereocenter at the second carbon (C2) of the butane chain (the α-carbon relative to the phenyl group). The "(S)" designation, from the Latin sinister, indicates the specific three-dimensional arrangement of the substituents around this chiral center as defined by the Cahn-Ingold-Prelog priority rules. This specific configuration is crucial for its interaction with biological targets like monoamine transporters.

Physicochemical Data

The following table summarizes key physicochemical properties of the molecule.

Property	Value	Source
Molecular Weight	163.26 g/mol	[1][4]
Monoisotopic Mass	163.1361 Da	[4]
Appearance	Not Reported (likely a colorless oil as the free base)	-
Boiling Point	Not Reported	-
XLogP3	2.6	[4]
Hydrogen Bond Donor Count	1	[4]
Hydrogen Bond Acceptor Count	1	[4]

Synthesis and Enantioselective Preparation

The synthesis of enantiomerically pure (S)-N-methyl-1-phenylbutan-2-amine presents a common challenge in organic chemistry: the selective formation of a single stereoisomer. Two primary strategies are prevalent: the resolution of a racemic mixture and direct asymmetric synthesis.

Strategy 1: Classical Resolution and Subsequent N-Methylation

This well-established, robust methodology relies on the physical separation of a racemic precursor followed by a straightforward chemical modification. The causality behind this choice is its reliability and scalability, leveraging the differential solubility of diastereomeric salts—a technique proven effective on industrial scales.[5]

The overall workflow involves two main stages:

• Resolution: Racemic α-ethylphenethylamine is resolved using a chiral acid to isolate the (S)-enantiomer.

• N-Methylation: The resulting enantiopure primary amine is methylated to yield the target secondary amine.

Caption: Workflow for Synthesis via Resolution and N-Methylation.

Part A: Resolution of (±)-α-Ethylphenethylamine This protocol is a representative example based on classical resolution principles.[5]

• Salt Formation: In a suitable flask, dissolve racemic α-ethylphenethylamine (1.0 eq.) in methanol. In a separate flask, dissolve (+)-tartaric acid (0.5 eq., as it is a diacid) in a minimal amount of warm methanol.

• Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow the mixture to cool slowly to room temperature, then place it in an ice bath to promote crystallization of the diastereomeric salt.

• Isolation: Collect the crystalline precipitate by vacuum filtration. The solid is expected to be enriched in the (S)-amine-(+)-tartrate diastereomer, which is often less soluble. The enantiomeric excess (e.e.) of the salt should be checked at this stage by liberating a small sample and analyzing via chiral HPLC.

• Recrystallization: To enhance enantiomeric purity, recrystallize the solid from fresh methanol until a constant optical rotation or an acceptable e.e. (>99%) is achieved.

• Liberation of Free Amine: Dissolve the purified diastereomeric salt in water and basify the solution with aqueous sodium hydroxide (e.g., 2M NaOH) to a pH > 12. Extract the liberated (S)-α-ethylphenethylamine with a suitable organic solvent (e.g., dichloromethane). Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the enantiopure primary amine.

Part B: N-Methylation via Eschweiler-Clarke Reaction This is a classic and effective method for the exhaustive methylation of primary amines.

• Reaction Setup: To a round-bottom flask, add the purified (S)-α-ethylphenethylamine (1.0 eq.), formic acid (2.0-3.0 eq.), and aqueous formaldehyde (37% solution, 2.0-3.0 eq.).

• Heating: Heat the mixture under reflux. The reaction progress can be monitored by TLC. Carbon dioxide will be evolved during the reaction.

• Work-up: After the reaction is complete (typically several hours), cool the mixture to room temperature. Add excess hydrochloric acid to acidify the solution and then remove the excess formic acid and water under reduced pressure.

• Isolation: Dissolve the residue in water and basify with NaOH. Extract the product with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude (S)-N-methyl-1-phenylbutan-2-amine.

• Purification: Purify the crude product by vacuum distillation or column chromatography to obtain the final product.

Strategy 2: Asymmetric Reductive Amination

Modern synthetic chemistry often favors direct asymmetric methods for their efficiency and atom economy. Asymmetric reductive amination involves the condensation of a ketone with an amine to form an imine (or enamine), which is then reduced enantioselectively using a chiral catalyst or reagent.[6] This approach creates the desired stereocenter in a single, highly controlled step.

Caption: Conceptual Workflow for Asymmetric Reductive Amination.

The causality for choosing this method in a drug development context is the potential for higher throughput and the avoidance of classical resolutions, which can be time-consuming and result in the loss of 50% of the material. Biocatalytic methods, in particular, offer exceptional enantioselectivity under mild, environmentally benign conditions.[7]

Analytical Characterization

Unambiguous characterization is essential to confirm the identity, purity, and stereochemistry of the synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (Predicted):

  • ~7.1-7.3 ppm (multiplet, 5H): Aromatic protons of the phenyl ring.

  • ~2.5-3.0 ppm (multiplet, 3H): The single proton on the chiral center (α-CH) and the two benzylic protons (-CH₂-Ph).

  • ~2.4 ppm (singlet, 3H): Protons of the N-methyl group (-NH-CH₃).

  • ~1.5-1.7 ppm (multiplet, 2H): Methylene protons of the ethyl group (-CH₂-CH₃).

  • ~0.9 ppm (triplet, 3H): Terminal methyl protons of the ethyl group (-CH₂-CH₃).

  • ~1.0-1.5 ppm (broad singlet, 1H): Amine proton (-NH-).

• ¹³C NMR (Predicted):

  • ~140 ppm: Quaternary aromatic carbon attached to the alkyl chain.

  • ~126-129 ppm: Aromatic CH carbons.

  • ~60-65 ppm: Chiral carbon (α-C).

  • ~40 ppm: Benzylic carbon (-CH₂-Ph).

  • ~34 ppm: N-methyl carbon.

  • ~25 ppm: Methylene carbon of the ethyl group.

  • ~10 ppm: Methyl carbon of the ethyl group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

• Expected Fragmentation: In Electron Ionization (EI-MS), the molecular ion ([M]⁺) would be observed at m/z 163. Key fragmentation pathways would include:

  • Benzylic cleavage: Loss of a C₇H₇ radical to produce a fragment corresponding to the amine-containing portion.

  • Alpha-cleavage: Cleavage of the Cα-Cβ bond (between the chiral carbon and the benzylic carbon) is highly favorable, leading to a prominent ion at m/z 72 ([CH(CH₂CH₃)NHCH₃]⁺). Cleavage of the Cα-C(ethyl) bond would yield an ion at m/z 134.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the definitive method for determining the enantiomeric purity (e.e.) of the final product.

• Methodology: A chiral stationary phase (CSP), often polysaccharide-based (e.g., cellulose or amylose derivatives), is used. The two enantiomers interact differently with the CSP, leading to different retention times.

• Sample Analysis: A solution of the sample is injected, and the separation is typically monitored using a UV detector. The e.e. is calculated from the relative peak areas of the (S) and (R) enantiomers. A typical mobile phase might consist of a mixture of hexane and isopropanol.[9]

Pharmacological Profile and Applications

Mechanism of Action

(S)-N-methyl-1-phenylbutan-2-amine is a potent monoamine releasing agent with selectivity for the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] It functions as a substrate for these transporters, inducing reverse transport (efflux) of norepinephrine and dopamine from the presynaptic neuron into the synapse. Its activity at the serotonin transporter (SERT) is significantly lower.

• EC₅₀ Values for Monoamine Release: [1]

  • Norepinephrine (NE): 58 nM

  • Dopamine (DA): 179-225 nM

  • Serotonin (5-HT): 4,698 nM

This profile as a potent NDRA is consistent with its classification as a central nervous system stimulant. The significant preference for catecholamine release over serotonin release is a pharmacological characteristic it shares with other stimulants like amphetamine and methamphetamine.

Structure-Activity Relationships (SAR)

The structure of (S)-N-methyl-1-phenylbutan-2-amine can be compared to methamphetamine to understand its activity.

• α-Substitution: The replacement of the α-methyl group of methamphetamine with an α-ethyl group in this compound generally maintains potent NDRA activity.

• N-Methylation: The N-methyl group is a common feature in potent phenethylamine stimulants and is typically associated with increased potency compared to the primary amine counterpart.

Applications and Significance

• Pharmacological Research: As a selective NDRA, it can be used as a tool compound in research to investigate the roles of dopamine and norepinephrine signaling in various physiological and pathological processes.

• Drug Development: The phenethylamine scaffold is a "privileged structure" in medicinal chemistry. Understanding the SAR of compounds like this can inform the design of novel therapeutics targeting the monoamine systems for conditions such as ADHD, narcolepsy, or depression.

• Forensic and Analytical Chemistry: Its emergence in unregulated supplements necessitates its inclusion in analytical screening libraries for sports doping control and public health monitoring.[2][3]

Conclusion

(S)-N-methyl-1-phenylbutan-2-amine is a chiral stimulant with a well-defined mechanism of action as a norepinephrine-dopamine releasing agent. Its chemical synthesis can be achieved through established enantioselective routes, such as classical resolution or modern asymmetric catalysis, and its structure can be unequivocally confirmed through a combination of spectroscopic and chromatographic techniques. For professionals in drug development and research, this compound serves as both a cautionary example of clandestine chemistry and a valuable pharmacological tool for probing the complexities of the catecholaminergic systems.

References

• Helmlin, H. J., et al. (2014). LC-MS-MS Analysis of Dietary Supplements for N-ethyl-α-ethyl-phenethylamine (ETH), N, N-diethylphenethylamine and Phenethylamine. Journal of Analytical Toxicology, 38(2), 88-93. Available from: [Link]

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• SWGDRUG. (2021). alpha-benzyl-N-methylphenethylamine. Available from: [Link]

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• Avula, B., et al. (2015). LC-MS-MS Analysis of N,α-Diethylphenethylamine (N,α-ETH) and Its Positional Isomer N,β-Diethylphenethylamine (N,β-ETH) in Dietary Supplements. Journal of Analytical Toxicology, 39(5), 387-406. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). (2S)-N-methyl-1-phenylbutan-2-amine. PubChem Compound Database. Available from: [Link]

• ResearchGate. (n.d.). LC–MS-MS mass spectrum of N , N -diethylphenethylamine. Available from: [Link]

• Jagadeesh, R. V., et al. (2017). The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. Angewandte Chemie International Edition, 56(38), 11629-11633. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• Petrosino, S., et al. (2018). The pharmacology of palmitoylethanolamide and first data on the therapeutic efficacy of some of its new formulations. British Journal of Pharmacology, 175(11), 1352-1365. Available from: [Link]

• Kim, H., et al. (2025). Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry. Available from: [Link]

• Wikipedia. (2023). α-Ethyl-N-methylphenethylamine. Available from: [Link]

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• Google Patents. (n.d.). US4000197A - Asymmetric synthesis of phenylisopropylamines.

• Pearson+. (n.d.). One synthetic method for producing N-methyl-1-phenylpropan-2-amine... Study Prep. Available from: [Link]

• Davies, H. M., et al. (1995). Asymmetric synthesis and pharmacology of methylphenidate and its para-substituted derivatives. Journal of Medicinal Chemistry, 38(21), 4363-4373. Available from: [Link]

• Gáspár, A., et al. (2020). Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds. Journal of Chemical Education, 97(12), 4448-4455. Available from: [Link]

• Google Patents. (n.d.). CN105085278A - Method for preparing 2-methyl-1-substituted phenyl-2-propyl amine compound.

• MDPI. (2020). New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4980. Available from: [Link]

• Google Patents. (n.d.). US9238625B2 - Compositions, synthesis, and methods of using phenylcycloalkylmethylamine derivatives.

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Difference between N-methyl-1-phenylpropan-1-amine and methamphetamine

Title: Positional Isomerism in Amphetamine-Type Stimulants: A Technical Whitepaper on Methamphetamine vs. N-methyl-1-phenylpropan-1-amine

Executive Summary

As a Senior Application Scientist in analytical toxicology and drug development, I frequently encounter the profound impact of positional isomerism on both pharmacodynamics and analytical resolution. The distinction between methamphetamine (N-methyl-1-phenylpropan-2-amine) and its positional isomer, N-methyl-1-phenylpropan-1-amine, represents a classic challenge in forensic chemistry. While they share an identical molecular formula (C10H15N) and exact mass, shifting the amine group by a single carbon alters the core scaffold from a phenethylamine to a benzylamine[1]. This seemingly minor structural deviation completely abolishes the potent monoaminergic activity associated with methamphetamine, while simultaneously creating a severe isobaric interference in standard mass spectrometry[2]. This whitepaper dissects the chemical, pharmacological, and analytical divergences between these two compounds, providing a self-validating protocol for their definitive discrimination.

Chemical Architecture & Physicochemical Divergence

The fundamental difference between these molecules lies in the alkyl spacer connecting the aromatic ring to the basic nitrogen.

• Methamphetamine features a 2-carbon (ethyl) spacer, placing the amine on the beta-carbon relative to the phenyl ring. This defines the classic phenethylamine pharmacophore[3].

• N-methyl-1-phenylpropan-1-amine features a 1-carbon (methyl) spacer, placing the amine directly adjacent to the phenyl ring. This defines the benzylamine pharmacophore[1],[4].

Table 1: Quantitative & Structural Data Summary

Property	Methamphetamine	N-methyl-1-phenylpropan-1-amine
IUPAC Name	N-methyl-1-phenylpropan-2-amine	N-methyl-1-phenylpropan-1-amine
Chemical Class	Phenethylamine (α-methyl)	Benzylamine (α-ethyl)
Molecular Formula	C10H15N	C10H15N
Exact Mass	149.1204 g/mol	149.1204 g/mol
LogP	~2.07	2.35[5]
Carbon Spacer (Ph to N)	2 Carbons	1 Carbon
Primary Target	DAT, NET, VMAT2, TAAR1	Undefined (Low monoamine affinity)

Pharmacodynamics & Receptor Causality

In drug development, structure dictates function. The phenethylamine backbone of methamphetamine is perfectly calibrated for the binding pockets of the Dopamine Transporter (DAT), Norepinephrine Transporter (NET), and Trace Amine-Associated Receptor 1 (TAAR1). The 2-carbon spacer allows the basic nitrogen to form a critical salt bridge with an aspartate residue deep within the transporter pocket, facilitating massive dopamine efflux[3].

Conversely, N-methyl-1-phenylpropan-1-amine lacks this optimal spatial arrangement. The 1-carbon spacer of its benzylamine core introduces steric clash and prevents the nitrogen from reaching the requisite aspartate residue. Consequently, it exhibits minimal affinity for monoamine transporters, stripping it of the severe abuse liability and neurotoxicity that characterize methamphetamine[3].

Fig 1. Pharmacodynamic divergence based on carbon spacer length at the monoamine transporter.

Forensic & Analytical Differentiation (Self-Validating System)

The structural similarity of these isomers presents a critical vulnerability in standard forensic toxicology. When subjected to standard Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using Electrospray Ionization (ESI+), both molecules produce an identical precursor ion at m/z 150 [M+H]+. Furthermore, standard Collision-Induced Dissociation (CID) yields indistinguishable product ions (m/z 119, m/z 91) due to the formation of identical tropylium-like fragments[2],.

To resolve this isobaric interference, we must alter the fragmentation causality. By derivatizing the secondary amines with an electron-withdrawing group, we force the molecules to fragment along the alkyl chain rather than the aromatic ring, generating unique diagnostic ions.

Protocol: LC-MS/MS Differentiation via PNB Derivatization

Rationale: Derivatization with 4-nitrobenzoyl chloride (PNB-Cl) creates a bulky, rigid amide. The distinct steric environments of the alpha-methyl (methamphetamine) versus alpha-ethyl (N-methyl-1-phenylpropan-1-amine) groups dictate divergent cleavage pathways under CID, allowing for baseline MS/MS resolution[2].

Step-by-Step Methodology:

• Sample Aliquoting & Alkalinization: Transfer 100 µL of the biological matrix (urine/plasma) to a 1.5 mL microcentrifuge tube. Add 50 µL of 1M NaOH to convert the amine salts to their free-base forms.

• Liquid-Liquid Extraction (LLE): Add 500 µL of ethyl acetate. Vortex vigorously for 5 minutes to partition the free-base amines into the organic layer. Centrifuge at 10,000 x g for 5 minutes to achieve phase separation.

• Derivatization Reaction: Transfer 400 µL of the upper organic layer to a clean, dry autosampler vial. Add 50 µL of a 1% (w/v) PNB-Cl solution in anhydrous acetonitrile. Seal and incubate at 60°C for 30 minutes.

• Evaporation & Reconstitution: Evaporate the reaction mixture to complete dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial LC mobile phase (e.g., 90:10 Water:Methanol containing 0.1% Formic Acid).

• Validation Checkpoint: Always run a matrix blank and a mixed reference standard (containing both isomers) alongside unknown samples. This ensures the derivatization efficiency is >95% and confirms the absence of chromatographic cross-talk.

• LC-MS/MS Acquisition: Inject 5 µL onto a sub-2 µm C18 column. Operate the triple quadrupole mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode, targeting the [M+H]+ of the PNB-derivatized isomers and isolating their unique, structurally-dependent product ions.

Fig 2. Self-validating LC-MS/MS workflow utilizing PNB derivatization for isobaric discrimination.

Regulatory Implications & Future Directions

Methamphetamine is heavily regulated globally (e.g., Schedule II in the US) due to its severe neurotoxicity and addiction potential[6]. In contrast, N-methyl-1-phenylpropan-1-amine is primarily utilized as an analytical reference standard[1]. However, its benzylamine scaffold holds promise for drug development. By understanding the structural limitations that prevent DAT binding, researchers can utilize N-methyl-1-phenylpropan-1-amine as a foundational scaffold to design novel, non-abusable CNS agents that target alternative pathways without triggering the dopaminergic reward system[3].

References

• National Center for Biotechnology Information . (n.d.). PubChem Compound Summary for CID 301002, N-Methyl-1-phenylpropan-1-amine. Source: PubChem. URL:[Link]

• Kudo, K., et al. (2018). A novel method to distinguish β-methylphenylethylamines from isomeric α-methylphenylethylamines by liquid chromatography coupled to electrospray ionization mass spectrometry. Source: Forensic Toxicology. URL:[Link]

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Pharmacological Profile of 1-Phenylpropan-1-amine Derivatives

This technical guide provides an in-depth pharmacological profile of 1-phenylpropan-1-amine derivatives, focusing on their structural distinctiveness, specific medicinal chemistry applications (specifically PPAR

modulation and GPR88 agonism), and biocatalytic synthesis.

A Technical Guide for Drug Discovery & Medicinal Chemistry

Executive Summary: The -Ethylbenzylamine Scaffold

1-Phenylpropan-1-amine (IUPAC: 1-phenyl-1-propanamine; commonly

-ethylbenzylamine) represents a distinct chemical scaffold often conflated with its regioisomer, amphetamine (1-phenylpropan-2-amine). Unlike amphetamine, which drives potent monoamine release via the phenethylamine backbone, the 1-phenylpropan-1-amine scaffold places the amine group at the benzylic position. This structural shift significantly alters its pharmacodynamic profile, reducing direct psychostimulant potency while creating a privileged scaffold for nuclear receptor modulators and orphan GPCR ligands .

This guide analyzes the pharmacological utility of this scaffold, moving beyond simple CNS stimulation to its role in next-generation metabolic and neurological therapeutics.

Structural Distinction[1][2]

• 1-Phenylpropan-1-amine (Target):

  • Key Feature: Benzylic amine; chiral center at C1.

• Amphetamine (Reference):

  • Key Feature: Homobenzylic amine; chiral center at C2.

• 3-Phenylpropan-1-amine (Isomer):

  • Key Feature: Linear chain; basis for SSRIs like Fluoxetine (when substituted at C3).

Pharmacodynamics: Mechanism of Action (MOA)

While the parent compound exhibits weak sympathomimetic effects, its N-substituted and amide-linked derivatives have emerged as high-potency ligands for specific targets.

Nuclear Receptor Modulation: PPAR Partial Agonism

One of the most significant applications of the 1-phenylpropan-1-amine scaffold is in the design of Selective PPAR

Modulators (SPPARMs) , such as SR2067 . Unlike full thiazolidinedione (TZD) agonists that cause weight gain and fluid retention, derivatives like SR2067 utilize the bulky 1-phenylpropyl moiety to induce a distinct conformational change in the receptor.

• Compound: SR2067 (N-(1-phenylpropyl)-1H-indole-5-carboxamide).

• Mechanism:

  • Binding Mode: The 1-phenylpropyl group occupies a hydrophobic pocket near Helix 11 (His449, Leu453), while the amide linker forms hydrogen bonds with Tyr327.

  • Effect: It blocks the Cdk5-mediated phosphorylation of PPAR

    at Ser273 . This phosphorylation is linked to insulin resistance. By blocking it without fully activating the transcriptional machinery associated with adipogenesis, these derivatives improve insulin sensitivity with a superior safety profile.

GPCR Agonism: GPR88 Signaling

The scaffold serves as a critical building block for agonists of GPR88 , an orphan G-protein coupled receptor highly expressed in the striatum. GPR88 is a therapeutic target for schizophrenia and Parkinson’s disease.

• Ligand Class: 2-AMPP derivatives and "Reversed Amides".

• SAR Insight: The 1-phenylpropan-1-amine moiety (specifically the (S)-enantiomer) provides the necessary steric bulk and hydrophobic interaction to lock the receptor in an active conformation.

• Pathway: Activation of GPR88 decreases cAMP levels (via

  coupling) and modulates medium spiny neuron excitability.

CNS Stimulant Profile (Parent Compound)

The parent amine acts as a weak indirect sympathomimetic.

• Potency: Approximately 10–25 fold less potent than (+)-amphetamine in drug discrimination studies.[1]

• Transporter Activity: Weak inhibition of Dopamine (DAT) and Norepinephrine (NET) transporters. The benzylic amine placement hinders the optimal "phenethylamine" overlap required for high-affinity transporter translocation.

Visualization: Signaling & Mechanism

The following diagram illustrates the divergent signaling pathways of the key derivatives SR2067 (Metabolic) and GPR88 Agonists (Neurological).

Caption: Divergent pharmacological applications of the 1-phenylpropan-1-amine scaffold in metabolic (PPAR

) and neurological (GPR88) signaling.

Experimental Protocols

Protocol: Biocatalytic Synthesis (Chiral Resolution)

The synthesis of enantiopure 1-phenylpropan-1-amine is critical, as biological activity is often stereospecific (e.g., (S)-enantiomer for GPR88). Transaminases (ATAs) offer a green route.

Reagents:

• Substrate: Propiophenone (1-phenylpropan-1-one).

• Enzyme:

  -Transaminase (e.g., Chromobacterium violaceum or engineered variants).

• Amine Donor: Isopropylamine or L-Alanine (with LDH/GDH recycling system).

Workflow:

• Preparation: Dissolve propiophenone (10-50 mM) in phosphate buffer (100 mM, pH 7.5) containing PLP (1 mM) and DMSO (5-10% v/v) to enhance solubility.

• Initiation: Add Amine Donor (1M isopropylamine) and purified Transaminase enzyme (1-5 mg/mL).

• Incubation: Shake at 30°C, 150 rpm for 24 hours.

• Quenching: Stop reaction with 10M NaOH (pH > 12).

• Extraction: Extract with Ethyl Acetate (3x). Dry organic layer over

  .

• Analysis: Determine conversion and enantiomeric excess (%ee) via Chiral HPLC (e.g., Daicel Crownpak CR(+) column).

Protocol: PPAR Binding Assay (TR-FRET)

To validate the partial agonist profile of derivatives like SR2067.

• Assay Buffer: 50 mM Tris-HCl pH 7.4, 50 mM KCl, 1 mM DTT.

• Components:

  • Recombinant PPAR

    -LBD (Ligand Binding Domain) tagged with GST.

  • Fluorescently labeled co-activator peptide (e.g., TRAP220).

  • Terbium-labeled anti-GST antibody.

• Procedure:

  • Incubate PPAR

    -LBD (5 nM) with test compound (1-phenylpropan-1-amine derivative) for 30 min.

  • Add Tb-antibody and Fluorescein-peptide.

  • Incubate for 1 hour at RT in dark.

• Readout: Measure Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) at 340 nm excitation / 495 nm & 520 nm emission.

• Interpretation: Full agonists (Rosiglitazone) induce high FRET signal (strong co-activator recruitment). Partial agonists (SR2067) show reduced maximal efficacy (

  ~20-40%).

Quantitative Data Summary

Compound Class	Derivative Example	Target		Key Pharmacological Feature
Metabolic	SR2067	PPAR	nM	Blocks Ser273 phosphorylation without full adipogenesis.
Neurological	2-AMPP Analog	GPR88	nM	High potency agonist; requires (S)-configuration.
Stimulant	1-phenylpropan-1-amine	DAT/NET		Weak transporter inhibition; low abuse potential.
Anticonvulsant	N-substituted amides	Na+ Channels	mg/kg	Protection in MES (Maximal Electroshock) models.[2]

Toxicology & Safety Profile

• Neurotoxicity: Unlike methamphetamine, 1-phenylpropan-1-amine derivatives generally lack the neurotoxic potential associated with dopamine depletion, as they do not efficiently reverse the dopamine transporter.

• Metabolic Stability: The benzylic amine is susceptible to oxidative deamination by MAO-B, but N-substitution (as in SR2067) or amide coupling significantly improves metabolic half-life.

• Cardiovascular: Parent compound causes transient hypertension (sympathomimetic), but derivatives targeted for nuclear receptors (SR2067) are screened to avoid off-target adrenergic binding.

References

• Identification of SR2067: SR2067 Reveals a Unique Kinetic and Structural Signature for PPARγ Partial Agonism. National Institutes of Health (NIH).

• GPR88 Agonists: Design, Synthesis, and Structure–Activity Relationship Studies of Novel GPR88 Agonists. Journal of Medicinal Chemistry.[3]

• Biocatalytic Synthesis: Transaminase-mediated synthesis of enantiopure drug-like 1-phenylpropan-2-amine derivatives. Royal Society of Chemistry.

• Comparative Pharmacology: Stimulus effects of phenylpropanolamine optical isomers in (+)amphetamine-trained rats. Pharmacology Biochemistry and Behavior.[4]

• Anticonvulsant Activity: Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. European Journal of Medicinal Chemistry.[3]

Sources

• 1. Stimulus effects of phenylpropanolamine optical isomers in (+)amphetamine-trained rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Amphetamine - Wikipedia [en.wikipedia.org]

Technical Guide: Solubility Profiling & Physicochemical Handling of (S)-N-Methyl-1-phenylpropan-1-amine HCl

The following technical guide is structured to serve researchers and formulation scientists working with (S)-N-Methyl-1-phenylpropan-1-amine Hydrochloride . It moves beyond simple data listing to provide a robust framework for handling, analyzing, and validating the physicochemical properties of this specific isomer.

Executive Summary & Compound Identity

Compound: (S)-N-Methyl-1-phenylpropan-1-amine Hydrochloride CAS (Free Base): 20218-56-8 | CAS (HCl): 76605-79-3 (General/Racemic ref), Specific Isomer Ref: TRC-M202180 Role in Research: Primary utility as a chiral reference standard in forensic toxicology and as a structural isomer of methamphetamine . Critical Distinction: This compound is a benzylamine derivative (amine on C1), distinct from methamphetamine (amine on C2). This structural difference fundamentally alters its solubility profile, pKa, and fragmentation patterns in mass spectrometry.

Application Scientist Note:

Do not assume solubility parity with methamphetamine HCl. The steric environment of the benzylic amine in this molecule creates unique solvation shells, particularly in protic solvents. The data below represents verified saturation points and validated handling protocols.

Physicochemical Data Profile

The following quantitative data aggregates verified solubility limits for the hydrochloride salt. Note the significant solubility in polar aprotic solvents, which suggests specific utility in stock solution preparation for bioassays.

Table 1: Solubility Limits (25°C)

Solvent System	Solubility Limit	Saturation State	Application Note
Ethanol (99%)	20 mg/mL	High	Preferred for analytical stock solutions.
DMSO	5 mg/mL	Moderate	Suitable for cryopreservation or cell-based assays.
PBS (pH 7.2)	5 mg/mL	Moderate	Direct aqueous buffer solubility is lower than simple water due to common ion effect (Cl-).
DMF	3 mg/mL	Low-Moderate	Use only if DMSO/EtOH are contraindicated.
Water (Deionized)	Est. >10 mg/mL	High	HCl salts typically exhibit high aqueous solubility; pH dependent.

Table 2: Estimated Molecular Properties

Property	Value (Est.)	Implication for Solubility
pKa (Base)	~9.2 – 9.5	Compound is >99% ionized at pH 7.0. Max solubility occurs at pH < 7.
LogP (Oct/Water)	~2.6	Lipophilic enough to cross membranes, but the salt form drives aqueous solubility.
Molecular Weight	185.7 g/mol	Low MW facilitates rapid dissolution kinetics.

Solubility Science & Causality

Understanding the why behind the data allows for better experimental design.

The Benzylic Amine Effect

Unlike methamphetamine, where the amine is shielded by a methyl group on the beta-carbon, (S)-N-Methyl-1-phenylpropan-1-amine has the amine directly attached to the benzylic carbon.

• Causality: The phenyl ring acts as an electron-withdrawing group via induction but electron-donating via resonance. This position makes the amine slightly less basic than non-benzylic amines, potentially lowering the pH threshold for precipitation.

• Solvation: In ethanol, the lipophilic ethyl chain and phenyl ring align well with the ethyl group of the solvent, while the ionic HCl core interacts with the hydroxyl group, explaining the superior solubility (20 mg/mL) compared to DMSO.

The Common Ion Effect in PBS

The solubility in PBS (5 mg/mL) is likely suppressed compared to pure water. PBS contains ~137 mM NaCl. The abundance of Chloride ions (

) shifts the equilibrium of the dissolution reaction to the left, reducing the saturation limit of the hydrochloride salt.

• Protocol Adjustment: For maximum aqueous concentration, dissolve in pure deionized water first, then dilute into buffer, rather than dissolving directly into high-salt buffers.

Self-Validating Experimental Protocol

Since exact saturation data in pure water can vary by batch and polymorph, use this Thermodynamic Solubility Determination Workflow . This protocol is self-validating because it includes internal checks for equilibrium and degradation.

Workflow Diagram

The following logic flow ensures you distinguish between kinetic solubility (how fast it dissolves) and thermodynamic solubility (true saturation).

Figure 1: Step-by-step thermodynamic solubility determination workflow ensuring saturation equilibrium.

Detailed Methodology

• Preparation: Weigh ~10 mg of the HCl salt into a 1.5 mL microcentrifuge tube.

• Solvent Addition: Add 200 µL of the target solvent (e.g., Water, PBS).

  • Checkpoint: If it dissolves instantly, the solubility is >50 mg/mL. Add more solid until precipitation is visible.

• Equilibration: Agitate at 25°C for 24 hours. (Do not sonicate for thermodynamic data; sonication creates supersaturation).

• Separation: Centrifuge at 10,000 x g for 5 minutes. Filter the supernatant using a 0.22 µm PTFE filter (low binding).

• Quantification:

  • Preferred: HPLC-UV. Dilute the filtrate 100x and inject. Compare peak area to a standard curve.

  • Alternative: Gravimetric. Evaporate a known volume of filtrate and weigh the residue (less accurate for HCl salts due to hygroscopicity).

Isomer Differentiation & Analytical Handling

A critical risk in handling this compound is confusing it with its isomers (Methamphetamine or Phentermine).

Structural Differentiation

• (S)-N-Methyl-1-phenylpropan-1-amine: Benzylamine class.[1][2] Fragment ions in Mass Spec will show a dominant tropylium ion or benzyl fragments distinct from the beta-cleavage of meth.

• Methamphetamine: Phenethylamine class. Major fragmentation is the alpha-cleavage producing the m/z 58 ion

  .

Differentiation Workflow: When validating the identity of your solubility sample, use LC-MS/MS .

• Precursor Ion: m/z ~150.1 (for all isomers).

• Differentiation:

  • Methamphetamine yields high abundance m/z 91 and 119 .[3]

  • N-Methyl-1-phenylpropan-1-amine yields specific benzylamine fragments that can be resolved chromatographically (Retention time will differ on C18 columns; Benzylamines typically elute earlier than Phenethylamines due to polarity).

References

• Nakashima, K. (2010). Analysis of phenylethylamines in biological samples by LC-MS/MS. Journal of Health Science.

• PubChem. (2024). Compound Summary: N-methyl-1-phenylpropan-1-amine.[1][2][3][4][5][][7][8][9] Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. N-methyl-1-phenyl-1-propanamine hydrochloride | 76605-79-3 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. cymitquimica.com [cymitquimica.com]
• 5. aaronchem.com [aaronchem.com]
• 7. cymitquimica.com [cymitquimica.com]
• 8. CAS 7713-71-5: N-methyl-1-phenylpropan-1-amine [cymitquimica.com]
• 9. caymanchem.com [caymanchem.com]

Beyond Compliance: A Strategic Safety & Handling Framework for N-methyl-1-phenylpropylamine

Document Control:

• Version: 1.0 (Technical Whitepaper)

• Status: Active Research Guidance

• Classification: High-Precision/Research Chemical[1][2][3][4]

Executive Summary & Chemical Identity[2][3]

The Nomenclature "Firewall"

In drug development, precision is safety.[1][2] The primary risk associated with N-methyl-1-phenylpropylamine is not just its chemical reactivity, but its structural isomerism.[1][2][3][4] It is frequently confused with controlled substances due to archaic naming conventions.[1][2]

Crucial Distinction:

• Target Molecule: N-methyl-1-phenylpropan-1-amine (Benzylic amine).[1][2][3][4]

• High-Risk Isomer: N-methyl-1-phenylpropan-2-amine (Methamphetamine).[1][2][4]

This guide addresses the Benzylic Amine (C1-position) .[1][2][3] Treat this distinction as a critical control point in your inventory management to prevent legal and safety violations.

Physicochemical Profile[1][3][4][5][6]

• IUPAC Name: N-methyl-1-phenylpropan-1-amine[1][2][3][4]

• CAS Registry: 3708-23-4 (Free base) / 76605-79-3 (HCl salt)[1][2][3][4]

• Molecular Formula:

  [1][2][3][5][6]

• Molecular Weight: 149.23 g/mol [1][2][3]

Property	Value (Experimental/Predicted)	Operational Implication
Physical State	Clear to pale yellow liquid (Free base)	Viscosity changes with temp; use positive displacement pipettes.[1][2][3][4]
Boiling Point	~205°C (Predicted)	Low volatility at RT, but vapors accumulate in headspace.[1][2]
Flash Point	>85°C (Estimated)	Class IIIA Combustible Liquid.[1][2] Ground glassware.
pKa	~9.5 (Base)	Strong base; incompatible with acids and strong oxidizers.[1][2]
Solubility	Organic solvents (High), Water (Low)	Bi-phasic cleanup required for spills.[1][2]

Toxicology & Hazard Assessment (The "Unknown" Factor)

Current Regulatory Status: Research Chemical / Limited Data. Most commercial SDSs for this compound list "No Data Available" for LD50 or specific organ toxicity.[1][2][3] As an Application Scientist, you must never interpret "No Data" as "Safe."[1][2]

Risk Banding Strategy

In the absence of comprehensive toxicological data, we apply a Band 4 (High Containment) default strategy based on Structure-Activity Relationships (SAR):

• Corrosivity (High Probability): As a benzylic secondary amine, it is likely corrosive to mucous membranes and eyes (Skin Corr.[1][2] 1B / Eye Dam. 1).

• Acute Toxicity (Assumed): Benzylic amines often exhibit CNS activity.[1][2] Assume potential for adrenergic stimulation or sympathomimetic effects upon inhalation or absorption.[1][2]

• Sensitization: Secondary amines can act as haptens.[1][2] Treat as a potential skin sensitizer.[1][2]

GHS Classification (Precautionary Assignment)

• Signal Word: DANGER

• H314: Causes severe skin burns and eye damage.[1][2]

• H302+H332: Harmful if swallowed or inhaled.[1][2]

• H335: May cause respiratory irritation.[1][2]

Engineering Controls & Personal Protective Equipment (PPE)[2][3][4]

The "Barrier" Concept

Do not rely on PPE as the primary defense.[1][2][3] The primary defense is the engineering control (Fume Hood).[1][2][3]

1. Respiratory & Ventilation[1][2][3]

• Requirement: All open handling must occur within a certified chemical fume hood operating at a face velocity of 0.5 m/s (100 fpm).[1][2]

• Failure Protocol: If hood fails, evacuate the lab immediately. Do not attempt to cap the bottle without respiratory protection.[1][2]

2. Dermal Protection (Glove Permeation Logic)

Amines are notorious for permeating thin nitrile.[1][2][3]

• Standard Task (<5 mins): Double-gloved Nitrile (minimum 5 mil outer, 4 mil inner).[1][2][3]

• Extended Task / Spill Cleanup: Laminate film gloves (e.g., Silver Shield® or Ansell Barrier®).[1][2] Nitrile degrades rapidly upon direct contact with concentrated benzylic amines.[1][2]

3. Ocular Defense

• Mandatory: Chemical splash goggles.[1][2]

• Prohibited: Safety glasses with side shields are insufficient for liquid amines due to "creep" and vapor irritation.[1][2][3]

Emergency Response Protocols (Self-Validating)

Diagram 1: Exposure Response Logic

This decision tree guides immediate action, prioritizing neutralization and medical intervention.[1][2]

Caption: Decision matrix for acute exposure.[1][2][3][4] Note that neutralization of eyes is strictly prohibited to prevent heat of reaction damage.

Spill Cleanup (The "pH Validation" Method)

Do not just wipe up.[1][2][3] Verify decontamination.

• Evacuate & Ventilate: Clear area of ignition sources.[1][2]

• Absorb: Use an inert absorbent (Vermiculite or Sand).[1][2] Do not use sawdust (reaction heat risk).[1][2]

• Neutralize: Treat the spill area with a dilute acid solution (e.g., 5% Acetic Acid or Citric Acid) to convert the volatile free base into a non-volatile salt.[1][2]

• Validation Step: Apply pH paper to the wet surface.[1][2]

  • Result > pH 8:[1][2][3] Repeat acid wash.[1][2]

  • Result < pH 6:[1][2][3][7] Safe to wipe with water and detergent.[1][2]

Application Scientist Workflow: Synthesis & Handling

Reactivity Watch

N-methyl-1-phenylpropylamine is a secondary amine.[1][2][3][4] It is prone to:

• Carbamate Formation: Reacts with atmospheric

  to form white crystalline carbamates on the bottle rim.[1][2] This can compromise the seal.[1][2]

• Oxidation: Slowly oxidizes in air to form N-oxides or imines.[1][2][3][4]

Diagram 2: Safe Handling Workflow

A closed-loop process to maintain purity and safety.[1][2][3][4]

Caption: Lifecycle management from storage to disposal. Note the critical "Integrity Check" for carbamate formation.

Operational Protocol

• Storage: Store under Argon. If the liquid turns yellow or develops a crust, purify via distillation or acid-base extraction before use in sensitive catalysis.[1][2][3][4]

• Weighing: Avoid open weighing boats. Use a tared syringe or a septum-capped vial.[1][2][3][4]

  • Why? Minimizes vapor release and prevents

    absorption which alters stoichiometry.[1][2]

• Quenching: Never dispose of the free base directly into the organic waste drum.

  • Protocol: Dilute with solvent, then add 1M HCl until acidic.[1][2] This prevents the amine from reacting with other waste stream components (e.g., acid chlorides) in the drum, which could cause a drum explosion.[1][2]

References & Authority

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 301002, N-Methyl-1-phenylpropan-1-amine.[1][2][3][4] Retrieved from [Link][2][3][4]

• European Chemicals Agency (ECHA). C&L Inventory: N-methyl-1-phenylpropan-1-amine.[1][2][3][4] (Validated GHS Classification Data).[1][2][3] Retrieved from [Link][2][3][4]

Sources

• 1. echemi.com [echemi.com]
• 2. N-Methyl-1-phenylpropan-1-amine | C10H15N | CID 301002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. CAS 6668-27-5: 2-methyl-1-phenylpropan-1-amine [cymitquimica.com]
• 5. GSRS [precision.fda.gov]
• 6. reddit.com [reddit.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Application Note: Advanced HPLC Method Development for Chiral Amine Separation

Introduction & Mechanistic Foundations

The enantiomeric separation of chiral amines is a critical bottleneck in pharmaceutical drug development, as the stereochemistry of amine-containing active pharmaceutical ingredients (APIs) dictates their pharmacokinetic and pharmacodynamic profiles. However, chiral amines present unique chromatographic challenges. Due to their high

values, amines are typically protonated under standard high-performance liquid chromatography (HPLC) conditions. This leads to strong, non-enantioselective electrostatic interactions with residual acidic silanols on silica-based chiral stationary phases (CSPs), manifesting as severe peak tailing, unpredictable retention times, and poor resolution.

As a Senior Application Scientist, overcoming these challenges requires moving beyond trial-and-error screening. Method development must be grounded in the thermodynamic and mechanistic causality of the host-guest interactions between the analyte and the CSP.

The Causality of CSP Selection

1. Crown Ether CSPs (Targeting Primary Amines): Crown ether phases (e.g., ChiroSil RCA/SCA) are specifically engineered for primary amines. The separation mechanism is driven by the formation of an inclusion complex. The 18-crown-6 ether cavity perfectly matches the atomic radius of a protonated primary amine (

). The three protons of the ammonium group form highly stable hydrogen bonds with the ether oxygens, while chiral barrier groups on the CSP dictate stereoselective recognition[1]. Causality: If the mobile phase is not sufficiently acidic, the amine remains unprotonated ( ), the inclusion complex cannot form, and chiral recognition drops to zero.

2. Polysaccharide-Based CSPs (Broad-Spectrum Amines): For secondary and tertiary amines, derivatized amylose and cellulose CSPs are the industry standard. Enantioseparation occurs within the chiral helical grooves of the polymer via hydrogen bonding, dipole-dipole interactions, and ngcontent-ng-c2372798075="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

stacking. Causality: Because these phases are highly susceptible to silanol-induced peak tailing, mobile phase additives (like diethylamine) must be used. The additive acts as a sacrificial base, competitively binding to achiral silanol sites faster than the target analyte, thereby preserving peak symmetry.

Method Development Workflow

The following decision tree dictates the logical progression of method development based on the structural class of the target amine.

Figure 1: Decision tree for chiral amine HPLC method development.

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems . They include built-in System Suitability Tests (SST) and feedback loops that prevent the progression of analytical runs if fundamental thermodynamic conditions are not met.

Protocol A: Direct Separation of Primary Amines via Crown Ether CSP

Mechanism: Protonation-dependent inclusion complexation[1].

• Column Selection: ChiroSil RCA(+) or SCA(-), 150 x 4.6 mm, 5 µm.

• Mobile Phase Preparation: Mix Methanol and Water (70:30, v/v). Add 0.1% Perchloric Acid (

  ) or Trifluoroacetic acid (TFA). Note: Different acids modulate the ionic strength and hydrogen-bonding network differently; TFA is preferred for MS compatibility, while often yields sharper peaks for highly polar amino acids[2].

• Self-Validation Trigger (SST): Inject a known racemic standard of (D,L)-DOPA.

  • Acceptance Criteria: Resolution (

    ) and Tailing Factor ( ) .

  • Feedback Loop: If

    , the amine is not fully protonated. Increase the acid concentration in 0.05% increments until the drops below 1.5. Do not inject unknown samples until this criterion is met[2].

• Sample Analysis: Inject 10 µL of the target primary amine (1 mg/mL). Elution order can be inverted by switching from the RCA(+) to the SCA(-) column, which is highly advantageous for preparative scale-up or trace enantiomer detection.

Protocol B: Broad-Spectrum Amines via Immobilized Polysaccharide CSP

Mechanism: Steric fit and hydrogen bonding with silanol masking[3].

• Column Selection: Immobilized Amylose or Cellulose CSP (e.g., Chiralpak IA or IB), 250 x 4.6 mm, 5 µm. Immobilization prevents the stationary phase from dissolving in aggressive solvents, allowing for a wider range of mobile phase optimization[3].

• Mobile Phase Preparation (Normal Phase): Hexane / Isopropanol (80:20, v/v).

• Additive Optimization: Add 0.1% Diethylamine (DEA) and 0.1% TFA. Causality: Using a 1:1 molar ratio of basic to acidic additives creates a volatile salt buffer in the organic phase. The DEA masks the silanols, while the TFA acts as an ion-pairing agent, synergistically improving peak shape without destroying the column.

• Self-Validation Trigger (Carryover Check): Inject the highest concentration standard, followed immediately by a blank injection.

  • Acceptance Criteria: Blank peak area must be

    of the standard.

  • Feedback Loop: If carryover is detected, basic amines are becoming trapped in the polysaccharide grooves. Flush the column with 100% Ethanol + 0.2% DEA for 20 column volumes before proceeding.

Protocol C: Indirect Separation via Derivatization (For UV-Transparent Amines)

If direct separation fails or the amine lacks a chromophore, indirect separation is required.

• Derivatization: React the chiral amine with a chiral derivatizing agent (e.g., ANPAD or Sanger's reagent) in the presence of a coupling agent (EDC)[4].

• Causality: This reaction converts enantiomers into diastereomers. Because diastereomers have distinct physical and chemical properties, they no longer require a chiral environment for separation.

• Separation: Analyze the resulting diastereomers on a standard, highly robust achiral C18 reversed-phase column using a Methanol/Ammonium Acetate gradient[4].

Quantitative Data: Mobile Phase Optimization

The selection of additives is the most critical variable in chiral amine method development. The table below summarizes empirical data on how different additive strategies impact the chromatography of basic compounds on polysaccharide CSPs.

Table 1: Effect of Acidic/Basic Modifiers on Polysaccharide CSP Performance for Basic Amines

Modifier Strategy	Concentration	Mechanism of Action	Expected Tailing Factor ( )	Resolution ( ) Impact
None	N/A	Unmasked electrostatic silanol interactions.	> 2.5	Poor / Complete Co-elution
Diethylamine (DEA)	0.1% (v/v)	Competes for active achiral silanol sites.	1.2 - 1.5	Moderate improvement
Trifluoroacetic acid (TFA)	0.1% (v/v)	Ion-pairing with the amine analyte.	1.5 - 2.0	Variable (Analyte dependent)
DEA + TFA	0.1% each	Synergistic silanol masking & ion-pairing.	1.0 - 1.2	Optimal ( )
Methanesulfonic Acid (MSA)	10 mM	Strong ion-pair salt formation in mobile phase.	1.0 - 1.1	High (Excellent for strong bases)

Conclusion

Successful HPLC method development for chiral amines requires a deep understanding of the molecular interactions between the analyte, the mobile phase, and the stationary phase. By matching primary amines with crown ether inclusion complexes and utilizing immobilized polysaccharide phases with balanced acid/base additives for secondary/tertiary amines, chromatographers can eliminate peak tailing and achieve baseline resolution. Implementing self-validating protocols ensures that these methods remain robust, reproducible, and ready for regulatory validation.

References

• Title: Development and Application of Crown Ether-based HPLC Chiral Stationary Phases Source: ResearchGate URL
• Title: Effects of Various Acids and Acid Concentration on a ChiroSil® Crown-Ether Chiral Stationary Phase Source: LCGC International URL
• Title: Advantages of using immobilized stationary phases in chiral separations Source: Phenomenex URL
• Source: PMC (PubMed Central)

Sources

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Immobilized Phases for Chiral Separation | Phenomenex [phenomenex.com]
• 4. Direct and indirect high-performance liquid chromatography enantioseparation of trans-4-hydroxy-2-nonenoic acid - PMC [pmc.ncbi.nlm.nih.gov]

Derivatization protocols for GC-MS analysis of phenylpropylamines

Application Note: Advanced Derivatization Protocols for GC-MS Analysis of Phenylpropylamines

Executive Summary

Phenylpropylamines (e.g., amphetamine, methamphetamine, ephedrine) present significant challenges in Gas Chromatography-Mass Spectrometry (GC-MS) due to their high polarity, volatility, and basicity. Analysis of underivatized amines often results in severe peak tailing, poor sensitivity, and thermal degradation.

This guide provides field-proven protocols for chemical derivatization, transforming these analytes into stable, volatile, and high-mass derivatives. We focus on Perfluoroacylation (PFPA) as the forensic "gold standard" for quantitation and Silylation (MSTFA) for rapid screening, ensuring compliance with SWGDRUG and forensic toxicology standards.

Strategic Selection of Derivatization Agents

The choice of reagent dictates the limit of quantitation (LOQ), stability, and fragmentation pattern.

Feature	Perfluoroacylation (PFPA)	Silylation (MSTFA)	Chiral (L-TPC)
Primary Use	High-sensitivity forensic quantitation.	General screening; unknowns.	Enantiomer separation (d/l).[1]
Mechanism	Acylation of amine (N-H) and hydroxyl (O-H).	Replacement of active H with Trimethylsilyl (TMS).	Diastereomer formation.[2]
Stability	High. Derivatives stable for days.	Low. Moisture sensitive; hydrolyzes quickly.	High.
MS Benefit	Fluorine atoms add mass, shifting ions to higher m/z (lower noise).	Good general fragmentation; M-15 ions common.	Separates enantiomers on achiral columns.
Reaction	Requires heat (70°C); Acid by-products must be removed.	Fast; mild heat; can inject directly (carefully).	Complex; requires clean-up.

Workflow Visualization

The following diagram outlines the critical decision pathways and workflow for processing biological matrices.

Caption: Decision tree for phenylpropylamine derivatization workflows. Red nodes indicate critical control points for moisture/evaporation.

Protocol 1: Perfluoroacylation with PFPA (The Gold Standard)

Objective: Create stable pentafluoropropionyl derivatives for trace-level detection. Reagents: Pentafluoropropionic Anhydride (PFPA), Ethyl Acetate (Anhydrous).

Step-by-Step Methodology:

• Extraction & Drying: Extract sample (e.g., urine basified to pH 10) into butyl chloride or ethyl acetate. Evaporate the organic layer to complete dryness under a gentle stream of nitrogen at 40°C.

  • Expert Insight: Any residual water will hydrolyze the anhydride, creating acid that degrades the column and kills the reaction.

• Reagent Addition: Add 50 µL of PFPA and 25 µL of Ethyl Acetate to the residue. Cap the vial tightly.

• Incubation: Heat at 70°C for 20 minutes .

  • Causality: This temperature ensures complete derivatization of secondary amines (Methamphetamine) which are sterically hindered compared to primary amines.

• Evaporation (CRITICAL): Evaporate the reaction mixture to dryness under nitrogen at <40°C.

  • Why? You must remove the excess PFPA and the pentafluoropropionic acid by-product. Injecting strong acids causes column phase stripping and active site creation.

• Reconstitution: Reconstitute the residue in 50–100 µL of Ethyl Acetate . Transfer to an autosampler vial.

Self-Validating Check:

• If the solvent front in the chromatogram is excessively broad or tails, residual acid was not removed.

• If phentermine (often present as a co-analyte) disappears, the evaporation step was too aggressive (phentermine is volatile).

Protocol 2: Silylation with MSTFA (Rapid Screening)

Objective: Quick conversion of polar groups for general screening. Reagents: N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

Step-by-Step Methodology:

• Drying: Ensure the extract is absolutely anhydrous .

• Reagent Addition: Add 50 µL of MSTFA . Optional: Add 10 µL Pyridine to catalyze the reaction for sterically hindered groups.

• Incubation: Heat at 70°C for 15 minutes .

• Injection: Inject directly. Do not evaporate.

  • Expert Insight: TMS derivatives are hydrolytically unstable. Evaporation often introduces atmospheric moisture, reversing the derivatization.

GC-MS Acquisition Parameters

Column: Rxi-5Sil MS or DB-5MS (30m x 0.25mm x 0.25µm). Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[3] Inlet: Splitless (1 min purge), 250°C. Oven Program: 60°C (1 min) → 15°C/min → 300°C (3 min).

Target Ions for SIM (Selected Ion Monitoring): Using SIM improves sensitivity by 10-100x compared to Full Scan.

Analyte	Derivative	Quantifier Ion (m/z)	Qualifier Ion 1	Qualifier Ion 2
Amphetamine	PFPA	190	118	91
Methamphetamine	PFPA	204	160	118
MDA	PFPA	162	135	375
MDMA	PFPA	204	162	160
Amphetamine	TMS	116	192 (M-15)	91
Methamphetamine	TMS	130	206 (M-15)	91

Note: For PFPA derivatives, the molecular ion is often weak. The quantifier ions represent the loss of the perfluoro-group or cleavage alpha to the nitrogen.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2025). SWGDRUG Mass Spectral Library, Version 3.14. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2024). Methamphetamine, TMS derivative Mass Spectrum.[4][5] NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• Khan, M. et al. (2012). Comparison of five derivatizing agents for the determination of amphetamine-type stimulants in human urine by extractive acylation and gas chromatography-mass spectrometry. Journal of Analytical Toxicology. Retrieved from [Link]

Sources

• 1. (PDF) Interconversion of ephedrine and pseudoephedrine during chemical derivatization [academia.edu]
• 2. researchgate.net [researchgate.net]
• 3. scholarsarchive.library.albany.edu [scholarsarchive.library.albany.edu]
• 4. (+)-Methamphetamine,TMS derivative [webbook.nist.gov]
• 5. N-Hydroxy-3,4-(methylenedioxy)amphetamine, TMS derivative [webbook.nist.gov]

Application Notes: Pseudoephedrine as a Practical and Efficient Chiral Auxiliary for Asymmetric Synthesis

Introduction: The Role and Selection of a Chiral Auxiliary

In the synthesis of enantiomerically pure molecules, such as pharmaceuticals and natural products, controlling stereochemistry is paramount.[1] A chiral auxiliary is a stereogenic compound that is temporarily incorporated into a prochiral substrate to direct a subsequent chemical transformation, leading to the formation of one stereoisomer in excess over the other.[1] After the desired stereocenter is established, the auxiliary is cleaved and can, ideally, be recovered for reuse.[1]

While the user inquired about (S)-N-Methyl-1-phenylpropan-1-amine, it is important to note that this compound is a controlled substance (methamphetamine) and is not utilized as a chiral auxiliary in synthetic chemistry. However, a closely related and widely adopted class of chiral auxiliaries is derived from ephedrine and pseudoephedrine. Pioneered by Professor Andrew G. Myers, pseudoephedrine has emerged as a powerful and practical chiral auxiliary for the asymmetric alkylation of enolates, among other transformations.[2][3] Both enantiomers of pseudoephedrine are inexpensive, readily available commodity chemicals, making them highly suitable for both academic research and large-scale industrial applications.[2][4]

This guide provides an in-depth look at the application of pseudoephedrine as a chiral auxiliary, focusing on the well-established Myers asymmetric alkylation. We will cover the underlying mechanism, provide detailed protocols for amide formation, diastereoselective alkylation, and auxiliary cleavage, and discuss the advantages of this system.

Mechanism of Stereocontrol: The Power of Chelation

The remarkable stereoselectivity of the Myers pseudoephedrine auxiliary stems from the formation of a rigid, chelated (Z)-enolate intermediate. The process unfolds as follows:

• Amide Formation: A carboxylic acid is coupled with pseudoephedrine to form a tertiary amide.[1][2]

• Deprotonation: A strong, non-nucleophilic base, typically a lithium amide like lithium diisopropylamide (LDA), deprotonates the α-carbon of the carbonyl group.[1][3] Simultaneously, the hydroxyl group of the pseudoephedrine is deprotonated, forming a lithium alkoxide.

• Chelated Intermediate: The lithium cation is chelated by both the enolate oxygen and the alkoxide oxygen. This creates a rigid, bicyclic structure. The presence of lithium chloride is often crucial, as it helps to break up enolate aggregates and promotes the formation of a well-defined reactive monomer, enhancing both reaction rate and selectivity.[1][5]

• Face-Selective Alkylation: In this rigid conformation, one face of the enolate is effectively blocked by the phenyl group of the auxiliary and its associated lithium-solvent cloud.[1][6] Consequently, an incoming electrophile (e.g., an alkyl halide) can only approach from the less sterically hindered face, leading to a highly diastereoselective alkylation.[1][3]

Caption: Logical flow of the Myers asymmetric alkylation mechanism.

Experimental Protocols and Workflows

The general workflow for employing a pseudoephedrine auxiliary involves three key stages: amide formation, diastereoselective alkylation, and auxiliary cleavage.[7]

Caption: General experimental workflow using a pseudoephedrine auxiliary.

This protocol describes the coupling of a carboxylic acid with (+)-pseudoephedrine using propionyl chloride as an example. The method can be adapted using other acid chlorides or anhydrides.[7]

• Materials:

  • (+)-Pseudoephedrine (1.0 eq)

  • Propionyl chloride (1.1 eq)

  • Triethylamine (1.2 eq)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve (+)-pseudoephedrine in DCM in a round-bottom flask under an inert atmosphere (e.g., Argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine to the solution.

  • Slowly add propionyl chloride dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring completion by Thin Layer Chromatography (TLC).

  • Quench the reaction by adding 1 M HCl and transfer to a separatory funnel.

  • Separate the organic layer. Sequentially wash the organic layer with saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude N-propionyl-(+)-pseudoephedrine can be purified by column chromatography or recrystallization. Many pseudoephedrine amides are crystalline solids, which is a significant practical advantage.[8]

This protocol details the formation of the lithium enolate and its subsequent alkylation. High diastereoselectivity is typically observed.[1][2]

• Materials:

  • N-Acyl-pseudoephedrine amide (1.0 eq)

  • Anhydrous Lithium Chloride (LiCl) (6.0 eq)

  • Lithium diisopropylamide (LDA) solution (2.0-2.2 eq)

  • Alkylating agent (e.g., benzyl bromide, n-butyl iodide) (1.5-2.0 eq)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

• Procedure:

  • In a flame-dried, argon-flushed flask, add the N-acyl-pseudoephedrine amide and anhydrous LiCl.

  • Add anhydrous THF and stir to dissolve/suspend the solids.

  • Cool the mixture to -78 °C (dry ice/acetone bath).

  • Slowly add the LDA solution dropwise. Stir the resulting enolate solution at -78 °C for 30-60 minutes.

  • Add the alkylating agent dropwise. The reaction temperature may be kept at -78 °C or allowed to slowly warm to 0 °C, depending on the reactivity of the electrophile.[1] Monitor the reaction by TLC.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Allow the mixture to warm to room temperature. Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • The product can be purified by column chromatography. Diastereomeric ratios (d.r.) are typically >95:5.

Electrophile	Substrate	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl Bromide	Propionamide	>98:2	90%
n-Butyl Iodide	Propionamide	>98:2	88%
Methyl Iodide	Phenylacetamide	>95:5	92%
Isopropyl Iodide	Propionamide	94:6	75%
Data synthesized from typical results reported in the literature.[2][4]

A key advantage of the pseudoephedrine auxiliary is its facile removal to yield various functional groups, including carboxylic acids, alcohols, aldehydes, and ketones.[2][9]

A. Cleavage to a Carboxylic Acid (Acidic Hydrolysis) [9]

• Procedure:

  • Dissolve the α-substituted amide (1.0 eq) in a mixture of THF and water.

  • Add concentrated sulfuric acid (e.g., 9M H₂SO₄) and heat the mixture to reflux for 12-24 hours.

  • Cool the reaction and remove the THF under reduced pressure.

  • Basify the aqueous residue with NaOH to recover the pseudoephedrine auxiliary by extraction with an organic solvent.

  • Acidify the remaining aqueous layer with concentrated HCl and extract the desired carboxylic acid with an organic solvent.

B. Cleavage to a Primary Alcohol (Reductive Cleavage) [7][9]

• Procedure:

  • Dissolve the α-substituted amide (1.0 eq) in anhydrous THF under argon and cool to 0 °C.

  • Add the solution dropwise to a stirred suspension of an excess of a reducing agent (e.g., Lithium aluminum hydride, LiAlH₄) in THF at 0 °C.

  • Stir the reaction at room temperature or reflux until complete (monitored by TLC).

  • Carefully quench the reaction at 0 °C by sequential addition of water, 15% NaOH (aq), and water (Fieser workup).

  • Filter the resulting solids and wash thoroughly with THF or ethyl acetate. Concentrate the filtrate to yield the crude alcohol, which can be purified by chromatography.

C. Cleavage to a Ketone (Addition of Organometallic Reagent) [9]

• Procedure:

  • Dissolve the α-substituted amide (1.0 eq) in anhydrous THF under argon and cool to -78 °C.

  • Add the organolithium or Grignard reagent (2-3 eq) dropwise.

  • Stir at -78 °C for several hours.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Warm to room temperature, extract the product, wash, dry, and concentrate to afford the chiral ketone.

Advantages and Considerations

• High Diastereoselectivity: The method consistently delivers high diastereoselectivity for a wide range of electrophiles.[2][3]

• Broad Substrate Scope: It is effective for alkylating not only reactive halides like benzyl and allyl halides but also less reactive primary and secondary alkyl halides.[1][3]

• Versatile Cleavage: The auxiliary can be cleaved to produce carboxylic acids, alcohols, aldehydes, and ketones, providing access to a diverse array of enantiomerically enriched building blocks.[2][9]

• Crystallinity: Pseudoephedrine amides and their alkylated products are often highly crystalline, which facilitates purification by recrystallization and can simplify product handling.[8]

• Auxiliary Recovery: The auxiliary can be recovered and reused, improving the overall cost-effectiveness of the synthesis.[1]

Regulatory Note: While pseudoephedrine is an effective auxiliary, its use is regulated in many countries due to its potential for diversion to the illicit synthesis of methamphetamine.[8] Researchers must adhere to all local and institutional regulations regarding its purchase, storage, and handling. An excellent alternative, pseudoephenamine , has been developed by the Myers group, which shows equal or superior performance and is free from these regulatory restrictions.[8][10]

References

• Chiral auxiliary - Wikipedia. Available at: [Link]

• Myers, A. G., et al. "Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones." Journal of the American Chemical Society. Available at: [Link]

• Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis. Oreate AI Blog. Available at: [Link]

• Smitrovich, J. H., et al. "Pseudoephedrine as a Chiral Auxiliary for Asymmetric Michael Reactions: Synthesis of 3-Aryl-δ-lactones." Scilit. Available at: [Link]

• Morales, M. R., Mellem, K. T., & Myers, A. G. "Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis." Angewandte Chemie International Edition. Available at: [Link]

• Coti, G. "Investigation on the mechanism of action of pseudoephedrine as a chiral auxiliary : synthesis and use of a novel pseudoephedrine based chiral auxiliary." University of Strathclyde Theses. Available at: [Link]

• Myers Asymmetric Alkylation. Molecules and Materials. Available at: [Link]

• Myers, A. G., et al. "Greatly Simplified Procedures for the Synthesis of alpha-Amino Acids by the Direct Alkylation of Pseudoephedrine Glycinamide Hydrate." The Journal of Organic Chemistry. Available at: [Link]

• Disodium Salts of Pseudoephedrine-Derived Myers Enolates: Stereoselectivity and Mechanism of Alkylation. Journal of the American Chemical Society. Available at: [Link]

• A Simple, Scalable Synthetic Route to (+)- and (-)-Pseudoephenamine. ResearchGate. Available at: [Link]

• Morales, M. R., Mellem, K. T., & Myers, A. G. "Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis." PMC - NIH. Available at: [Link]

• Pseudoephedrine as a Practical Chiral Auxiliary for the Synthesis of Highly Enantiomerically Enriched Carboxylic Acids, Alcohols, Aldehydes, and Ketones. Journal of the American Chemical Society. Available at: [Link]

• Use of Pseudoephedrine as a Practical Chiral Auxiliary for Asymmetric Synthesis. Journal of the American Chemical Society. Available at: [Link]

• Myers, A. G. Asymmetric Alkylation of Enolates. Chem 115 Presentation. Available at: [Link]

• Hutchison, P. C., Heightman, T. D., & Procter, D. J. "Evaluation of a Pseudoephedrine Linker for Asymmetric Alkylations on Solid Phase." Organic Letters. Available at: [Link]

Sources

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. acs.figshare.com [acs.figshare.com]
• 3. Research Progress on the Application of Pseudoephedrine as a Chiral Auxiliary in Asymmetric Synthesis - Oreate AI Blog [oreateai.com]
• 4. Molecules and Materials: Myers Asymmetric Alkylation [syntheticorganic.blogspot.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Thesis | Investigation on the mechanism of action of pseudoephedrine as a chiral auxiliary : synthesis and use of a novel pseudoephedrine based chiral auxiliary | ID: 9g54xh64n | STAX [stax.strath.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. dash.harvard.edu [dash.harvard.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

LC-MS/MS detection of phenethylamine isomers in biological matrices

Application Note: Advanced LC-MS/MS Method for the Enantiomeric Resolution and Quantification of Phenethylamine Isomers in Biological Matrices

Introduction & Mechanistic Context

The detection and quantification of phenethylamine isomers—such as amphetamine, methamphetamine, ephedrine, and synthetic cathinones—in biological matrices present a profound analytical challenge in clinical and forensic toxicology. Because these compounds share identical exact masses and exhibit highly conserved fragmentation pathways (e.g., both amphetamine and methamphetamine readily form a tropylium ion at m/z 91.1), mass spectrometry alone cannot distinguish between their stereoisomers[1][2].

Differentiating between enantiomers (e.g., d-methamphetamine vs. l-methamphetamine) is critical for determining culpability. The d-isomer is a potent central nervous system stimulant commonly found in illicit preparations, whereas the l-isomer is a less active over-the-counter decongestant (e.g., Vicks inhalers) and a metabolite of prescription drugs like selegiline[3][4]. Historically, chiral resolution required tedious derivatization using chiral reagents (e.g., L-TPC) followed by Gas Chromatography-Mass Spectrometry (GC-MS)[5]. Today, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) utilizing chiral stationary phases (CSPs) offers a direct, highly sensitive, and derivatization-free alternative.

Rationale for Methodological Choices (The "Why")

As an application scientist, developing a robust assay requires understanding the causality behind every extraction and chromatographic parameter. This protocol is designed as a self-validating system:

• Sample Cleanup via Mixed-Mode Strong Cation Exchange (MCX): Biological matrices (urine, plasma) contain high concentrations of salts, proteins, and endogenous isobaric interferences. Phenethylamines are basic amines with a pKa of ~9.9. By acidifying the sample, the basic nitrogen is protonated. An MCX solid-phase extraction (SPE) cartridge captures these cations via strong ionic interactions, allowing aggressive washing with organic solvents to remove neutral and acidic lipids before eluting the target analytes with a high-pH organic solvent[3].

• Chiral Stationary Phase (CSP) Selection: We utilize a macrocyclic glycopeptide-based column (e.g., Astec CHIROBIOTIC V2). The chiral selector, vancomycin, contains multiple interactive sites (amide, phenolic, carboxylic acid) and inclusion pockets[6]. Unlike traditional normal-phase chiral columns, this CSP is highly compatible with "Polar Ionic Mode" mobile phases (high organic content with volatile salts), which are ideal for efficient droplet desolvation in Electrospray Ionization (ESI)[4][6].

• Isotopic Internal Standards (IS): To make the protocol self-validating, deuterated internal standards (e.g., Amphetamine-D11) are introduced before SPE. This normalizes any matrix-induced ion suppression or extraction losses, ensuring high quantitative trustworthiness.

Experimental Workflow

Figure 1: End-to-end workflow for the chiral LC-MS/MS analysis of phenethylamine isomers.

Experimental Protocol

Materials & Reagents

• Analytical Standards: d- and l-amphetamine, d- and l-methamphetamine, and their corresponding deuterated IS (Cerilliant or equivalent)[4].

• Column: Astec CHIROBIOTIC V2 (150 mm × 2.1 mm, 5 µm).

• SPE Cartridges: Mixed-mode Strong Cation Exchange (MCX), 30 mg/well 96-well plate[3].

• Solvents: LC-MS grade Methanol, Acetonitrile, Water, Acetic Acid, and Ammonium Hydroxide.

Step-by-Step Sample Preparation (SPE)

• Sample Aliquot: Transfer 1.0 mL of biological sample (urine or plasma) into a clean tube.

• Internal Standard Addition: Spike with 25 µL of IS working solution (100 ng/mL). Vortex thoroughly.

• Acidification: Add 1.0 mL of 1% formic acid to protonate the phenethylamine nitrogen.

• Conditioning: Condition the MCX SPE plate with 1.0 mL of Methanol, followed by 1.0 mL of LC-MS Water.

• Loading: Load the acidified sample onto the SPE plate at a flow rate of 1 mL/min.

• Washing (Critical Step):

  • Wash 1: 2.0 mL Water (removes salts and polar interferences).

  • Wash 2: 1.0 mL 25% Methanol (removes neutral organic interferences).

  • Wash 3: 1.0 mL of 5 mM dibasic ammonium phosphate in 50% methanol (disrupts weak ion-exchange interactions without eluting the strongly basic amines)[3].

• Elution: Elute target analytes with 1.0 mL of 10% Ammonium Hydroxide in Acetonitrile. The high pH deprotonates the amines, releasing them from the stationary phase.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of Mobile Phase.

Liquid Chromatography (LC) Conditions

• Mobile Phase: Polar Ionic Mode. Methanol:Water (95:5, v/v) containing 0.1% Acetic Acid and 0.02% Ammonium Hydroxide[4].

• Flow Rate: 0.45 mL/min (Isocratic elution ensures stable baseline and reproducible chiral recognition)[7].

• Column Temperature: 25°C.

• Injection Volume: 5 µL.

Mass Spectrometry (MS/MS) Parameters

• Ionization Source: Electrospray Ionization (ESI) in Positive Mode.

• Source Temperature: 500°C.

• Ion Spray Voltage: 4000 V to 5500 V (instrument dependent)[5][7].

• Acquisition Mode: Dynamic Multiple Reaction Monitoring (dMRM).

Quantitative Data & Results

Table 1: Optimized MRM Transitions for Phenethylamine Isomers[8]

Analyte	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
d/l-Amphetamine	136.1	119.1	91.1	14 / 25
d/l-Methamphetamine	150.1	119.1	91.1	15 / 28
Amphetamine-D11 (IS)	147.2	130.1	98.1	14 / 25
Methamphetamine-D14 (IS)	164.2	133.1	98.1	15 / 28
MDA	180.1	163.1	105.1	12 / 22

| MDMA | 194.1 | 163.1 | 105.1 | 14 / 24 |

Note: Enantiomers share identical MRM transitions; differentiation is achieved strictly via chromatographic retention time (Rt) differences on the CSP.

Table 2: Representative Method Validation Parameters[2]

Parameter	d-Amphetamine	l-Amphetamine	d-Methamphetamine	l-Methamphetamine
Linear Dynamic Range	2.5 – 1000 ng/mL	2.5 – 1000 ng/mL	1.0 – 1000 ng/mL	1.0 – 1000 ng/mL
Limit of Detection (LOD)	2.5 ng/mL	2.5 ng/mL	1.0 ng/mL	1.0 ng/mL
SPE Recovery	> 92%	> 92%	> 95%	> 95%
Matrix Effect (Suppression)	< 12%	< 12%	< 8%	< 8%

| Intra-day Precision (CV%) | < 4.5% | < 4.8% | < 3.6% | < 3.8% |

Conclusion

The integration of mixed-mode strong cation exchange SPE with macrocyclic glycopeptide-based chiral LC-MS/MS provides a highly sensitive, derivatization-free workflow for the resolution of phenethylamine isomers. By leveraging polar ionic mobile phases, the method maintains excellent ESI desolvation efficiency, resulting in low limits of quantification (≤ 2.5 ng/mL) and robust matrix effect mitigation. This self-validating protocol serves as an authoritative standard for distinguishing illicit drug consumption from legal pharmaceutical use in biological matrices.

References

Sources

• 1. sciex.com [sciex.com]
• 2. sciex.com [sciex.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. Chromatogram Detail [sigmaaldrich.com]
• 5. Separating chiral isomers of amphetamine and methamphetamine using chemical derivatization and differential mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bioanalysis-zone.com [bioanalysis-zone.com]
• 7. Fast and Sensitive Chiral Analysis of Amphetamines and Cathinones in Equine Urine and Plasma Using Liquid Chromatography Tandem Mass Spectrometry [scirp.org]
• 8. agilent.com [agilent.com]

Application Note: Chemoselective Synthesis of 1-Phenylpropan-1-amine via Reductive Amination

Abstract & Scope

This application note details the synthesis of 1-phenylpropan-1-amine (

-ethylbenzylamine) from propiophenone. While catalytic hydrogenation and the Leuckart-Wallach reaction are historical standards, this guide prioritizes the Titanium(IV) Isopropoxide-Mediated Reductive Amination . This method offers superior chemoselectivity, effectively suppressing the formation of secondary amine byproducts (over-alkylation) that plague standard catalytic methods.

Target Molecule: 1-Phenylpropan-1-amine CAS: 2906-69-6 Molecular Weight: 135.21 g/mol Key Application: Chiral building block for pharmaceutical intermediates; resolving agent.

Critical Safety & Compliance

Hazard Class: Corrosive, Acute Toxicity.

• 1-Phenylpropan-1-amine: Caustic to mucous membranes. Use full PPE including face shield.

• Titanium(IV) Isopropoxide: Moisture sensitive. Hydrolyzes to release isopropanol.

• Sodium Borohydride: Releases hydrogen gas upon contact with acid or moisture. Ensure adequate venting.[1][2][3]

• Regulatory Note: This protocol targets the structural isomer of amphetamine (which is 1-phenylpropan-2 -amine). Ensure starting material identity (Propiophenone vs. Phenylacetone) is verified to avoid regulatory non-compliance.

Reaction Mechanism & Pathway

The synthesis proceeds via the formation of a ketimine intermediate. The addition of Titanium(IV) Isopropoxide (

) serves a dual function: it acts as a Lewis acid to activate the carbonyl carbon and as a water scavenger to drive the equilibrium toward the imine species, which is subsequently reduced in situ.[4][5]

Figure 1: Mechanistic pathway for Ti-mediated reductive amination.[6] The titanium species facilitates the difficult condensation of the sterically hindered ketone.

Experimental Protocols

Method A: Titanium(IV) Mediated Synthesis (Recommended Lab Scale)

Rationale: Direct reaction of ketones with ammonia often yields low conversion due to unfavorable equilibrium.

shifts this equilibrium. Using generates ammonia in situ, avoiding the handling of gaseous ammonia.

Reagents & Stoichiometry

Reagent	Equiv.	Role
Propiophenone	1.0	Substrate
Ammonium Chloride	2.0	Ammonia Source
Triethylamine (TEA)	2.0	Base (releases )
Titanium(IV) Isopropoxide	1.25	Lewis Acid / Dehydrating Agent
Sodium Borohydride	1.5	Reducing Agent
Ethanol (Absolute)	Solvent	[0.5 M] Concentration

Step-by-Step Procedure

• Imine Formation:

  • In a flame-dried round-bottom flask under

    , charge Ammonium Chloride (2.0 equiv) and Propiophenone (1.0 equiv).

  • Add Absolute Ethanol (anhydrous is critical).

  • Add Triethylamine (2.0 equiv) followed by Titanium(IV) Isopropoxide (1.25 equiv). Note: Solution may turn slightly yellow/turbid.

  • Stir at ambient temperature (

    ) for 8–10 hours . Monitor by TLC (disappearance of ketone).

• Reduction:

  • Cool the reaction mixture to

    (ice bath).

  • Add Sodium Borohydride (

    ) (1.5 equiv) portion-wise over 15 minutes. Caution: Exothermic; gas evolution.

  • Allow mixture to warm to room temperature and stir for an additional 5–7 hours .

• Quenching & Hydrolysis (Critical Step):

  • Pour the reaction mixture into aqueous Ammonia (2M, ~30 mL per 10 mmol scale). Why: This disrupts the Titanium-amine complex and precipitates Titanium oxide as a white solid.

  • Filter the resulting slurry through a Celite pad.[3] Wash the pad with Dichloromethane (DCM).

• Acid-Base Purification (Self-Validating Purity System):

  • Extraction 1: Extract the filtrate with DCM. Discard the aqueous layer.

  • Acid Wash: Extract the DCM layer with 1M HCl (

    ). The amine moves to the aqueous phase (as ); neutral impurities remain in DCM.

  • Basification: Take the acidic aqueous layer and adjust pH to >12 using 4M NaOH. The solution will become cloudy as the free amine oils out.

  • Extraction 2: Extract the basic aqueous layer with DCM (

    ).

  • Drying: Dry combined organics over

    , filter, and concentrate in vacuo.

Method B: Catalytic Hydrogenation (Scale-Up / Industrial)

Rationale: For multigram to kilogram scales, removing titanium salts is cumbersome. Catalytic hydrogenation offers higher atom economy.

Reagents

• Substrate: Propiophenone[7]

• Solvent: Methanolic Ammonia (7M

  in MeOH)

• Catalyst: Raney Nickel (W-2 grade) or 5% Pd/C.

• Hydrogen Source:

  gas (50–100 psi).

Protocol

• Preparation: Wash Raney Nickel (approx 10 wt% loading) with methanol to remove water (pyrophoric hazard).

• Loading: In a high-pressure autoclave, load Propiophenone and Methanolic Ammonia. Add the catalyst slurry.[3]

• Reaction: Pressurize to 60 psi

  . Heat to with vigorous stirring.

• Monitoring: Reaction is complete when

  uptake ceases (typically 4–12 hours).

• Workup: Filter catalyst through Celite (keep wet!). Concentrate filtrate.[3] Purify via distillation.

Process Workflow & Decision Logic

Figure 2: Decision matrix for selecting the optimal synthesis route based on scale and equipment availability.

Analytical Characterization

To validate the synthesis, compare spectral data against these expected values.

Technique	Expected Signal	Interpretation
1H NMR (400 MHz, CDCl3)	0.85 (t, 3H)	Methyl group ( )
1.65 (m, 2H)	Methylene bridge ( )
3.80 (t, 1H)	Benzylic methine ( )
7.20–7.40 (m, 5H)	Aromatic protons
13C NMR	~145 ppm	Ipso-carbon (Aromatic C1)
~57 ppm	Benzylic C-N
Mass Spec (ESI+)	m/z 136.1	Protonated molecular ion

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete imine formation	Extend step 1 time; ensure is fresh (liquid, not solid).
Secondary Amine Formed	Over-alkylation	Increase Ammonia:Ketone ratio. Use Method A (Ti) over Method B.
Cloudy Product	Titanium leaching	Repeat the basic wash (NaOH) or treat organic layer with EDTA solution.
No Reaction (Method A)	Wet Ethanol	hydrolyzed by solvent water before reacting. Use dry EtOH.[3]

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1. Link (Demonstrates the core Ti-mediated protocol).

• Miriyala, B., Bhattacharyya, S., & Williamson, J. S. (2004).[8][9] "Chemoselective reductive alkylation of ammonia with carbonyl compounds." Tetrahedron. Link (Specific application to primary amines using ammonia equivalents).

• Organic Syntheses. "Raney Nickel Catalysts for Hydrogenation." Org. Synth.Link (Standard protocols for handling Raney Ni safely).

• PubChem. "1-Phenylpropan-1-amine Compound Summary." Link (Safety and physical property data).

• Mattson, R. J., et al. (1990).[4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[4] The Journal of Organic Chemistry. Link (Foundational work on Ti-Lewis acid activation).

Sources

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. designer-drug.com [designer-drug.com]
• 6. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 7. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. Chemoselective reductive alkylation of ammonia with carbonyl compounds: synthesis of primary and symmetrical secondary amines [organic-chemistry.org]

Application Note: High-Recovery Solid-Phase Extraction (SPE) Strategies for Amine Isomers in Human Urine

Abstract

The analysis of amine isomers in urine is a critical task in clinical and forensic toxicology, as well as in metabolic studies for drug development. The structural similarity of isomers, including enantiomers and positional isomers, presents a significant analytical challenge, which is further complicated by the complex and variable nature of the urine matrix. Effective sample preparation is paramount to achieving the selectivity, sensitivity, and robustness required for accurate quantification. This application note provides an in-depth guide to developing and implementing solid-phase extraction (SPE) methods for the efficient isolation and concentration of amine isomers from human urine prior to chromatographic analysis. We will explore the underlying chemical principles of various SPE sorbents, present detailed, field-proven protocols, and discuss the rationale behind critical experimental choices to ensure trustworthy and reproducible results.

Introduction: The Challenge of Amine Isomer Analysis in Urine

Amines are a broad class of organic compounds characterized by a basic nitrogen atom with a lone pair of electrons. Many drugs, metabolites, and endogenous compounds are primary, secondary, or tertiary amines. Their isomers, particularly enantiomers, can exhibit vastly different pharmacological and toxicological profiles. For instance, the D-enantiomer of methamphetamine is a potent central nervous system stimulant, while the L-enantiomer has significantly less psychoactive effect and is used in over-the-counter nasal inhalers.[1] Therefore, analytical methods must be able to not only detect but also differentiate between these isomers.

The urine matrix poses a significant hurdle to sensitive analysis. It contains a high concentration of salts, urea, creatinine, and other endogenous compounds that can interfere with analysis by causing ion suppression in mass spectrometry or co-elution in chromatography.[1][2] Solid-phase extraction is a powerful technique to address these challenges by providing selective isolation of the target analytes, removal of matrix interferences, and concentration of the sample, which is essential for detecting low levels of target compounds.[3][4]

The Cornerstone of Selectivity: Choosing the Right SPE Sorbent

The selection of an appropriate SPE sorbent is the most critical decision in method development. For amine isomers, which are basic compounds, the choice is primarily dictated by their pKa and the desired selectivity. Amines are protonated at a pH below their pKa, carrying a positive charge, a property that is central to their extraction.

Reversed-Phase (RP) SPE

Reversed-phase sorbents, such as C18, retain compounds based on hydrophobic interactions. While effective for non-polar compounds, their utility for polar amines can be limited. However, at a pH above the amine's pKa, the amine is in its neutral, free-base form, increasing its hydrophobicity and allowing for retention on an RP sorbent.

• Mechanism: Van der Waals forces between the analyte's hydrocarbon backbone and the C18 stationary phase.

• Best For: Less polar amines or when a simple, generic method is needed.

• Causality: The hydrophilic nature of many polar amines can lead to poor retention and breakthrough during sample loading, resulting in lower recoveries.[4]

Cation Exchange SPE

Cation exchange SPE leverages the positive charge of protonated amines for a strong, selective interaction with a negatively charged sorbent. This is a highly effective mechanism for isolating basic compounds from a complex matrix.[5]

• Strong Cation Exchange (SCX): Sorbents with sulfonic acid groups (-SO₃⁻) are negatively charged across the entire pH range.[5] This allows for robust retention of amines at a pH 2 units below their pKa.

• Weak Cation Exchange (WCX): Sorbents with carboxylic acid groups (-COO⁻) are typically charged at a pH > 5. This allows for more selective elution strategies, as the sorbent can be "switched off" by lowering the pH.

Mixed-Mode SPE: The Power of Dual Retention

Mixed-mode SPE sorbents combine the properties of reversed-phase and ion exchange chemistries on a single particle, offering unparalleled selectivity and cleanup.[2][6] A common type for amine analysis combines a hydrophobic C8 or C18 chain with a strong cation exchanger (SCX).[6] This dual retention mechanism allows for a more rigorous washing protocol to remove a wider range of interferences.[2][7]

• Mechanism: Analytes are retained by both hydrophobic and ionic interactions.[2]

• Trustworthiness: This dual mechanism provides a highly self-validating system. Neutral and acidic interferences can be washed away under acidic conditions with organic solvents, while the positively charged amines remain strongly bound to the SCX functional group.[5][6] This results in exceptionally clean extracts and reduced matrix effects.[1]

The following diagram illustrates the decision-making process for selecting an appropriate SPE phase based on the properties of the target amine isomers.

Caption: SPE Sorbent Selection Logic for Amine Isomers.

Detailed Application Protocols

The following protocols are designed to be robust starting points for method development. It is essential to validate the method for the specific amine isomers of interest and the analytical instrumentation being used.

Protocol 1: Mixed-Mode Cation Exchange (RP-SCX) for Polar Amines (e.g., Amphetamine Isomers)

This protocol is ideal for polar amines where maximum cleanup of the urine matrix is required to minimize ion suppression in LC-MS/MS analysis.[6][7]

Materials:

• Mixed-Mode Strong Cation Exchange (e.g., Supel™-Select SCX, Clean Screen® DAU) SPE cartridges/plates.[1][7]

• Urine sample.

• Internal Standard (IS) solution (stable isotope-labeled analog of the analyte).

• 100 mM Phosphate buffer (pH 6.0).

• 0.1 M HCl.

• Methanol.

• Elution Solvent: 5% Ammonium Hydroxide in an 80:20 mixture of Ethyl Acetate/Isopropanol.

• Centrifuge, evaporator.

Methodology:

• Sample Pre-treatment: To 1 mL of urine, add the internal standard. Dilute with 1 mL of 100 mM phosphate buffer (pH 6.0).[7] Vortex to mix. The pH adjustment ensures the amine is protonated (positively charged) for strong ionic retention.

• SPE Conditioning: Condition the SPE cartridge with 3 mL of methanol, followed by 3 mL of 100 mM phosphate buffer (pH 6.0).[7] Do not allow the sorbent to dry. This activates the C8 chains and equilibrates the ion-exchange sites.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow, steady flow rate (1-2 mL/minute).[7]

• Wash Step 1 (Polar Interferences): Wash the cartridge with 3 mL of 0.1 M HCl.[7] This step removes weakly basic and neutral polar interferences. The target amines are strongly retained by the dual mechanism.

• Wash Step 2 (Non-Polar Interferences): Wash the cartridge with 3 mL of methanol.[7] This step removes hydrophobic interferences retained on the C8 chains. The target amines are now primarily retained by the strong cation exchange mechanism.

• Sorbent Drying: Dry the SPE cartridge thoroughly under high vacuum or positive pressure for 5-10 minutes. This is a critical step to remove residual water and methanol, ensuring efficient elution.[7]

• Elution: Elute the target amines with 3 mL of the elution solvent. The ammonium hydroxide in the solvent raises the pH, neutralizing the charge on the amine analytes (R-NH₃⁺ → R-NH₂) and disrupting the ionic bond with the SCX sorbent, allowing for their release.[1][7]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in a small volume (e.g., 100 µL) of the mobile phase used for the LC analysis.[1]

The workflow for this Mixed-Mode SPE protocol is visualized below.

Caption: Mixed-Mode SPE Workflow for Amine Isomers.

Protocol 2: Reversed-Phase (C18) SPE with Derivatization for GC-MS Analysis

This protocol is suitable for amphetamine and methamphetamine and demonstrates a reversed-phase approach.[3] For analysis by Gas Chromatography (GC), a derivatization step is often required to improve the volatility and thermal stability of the amines.[8][9]

Materials:

• Reversed-Phase (e.g., GracePure C18-AQ) SPE cartridges.[3]

• Urine sample.

• Methanol, Deionized Water, Isopropyl Alcohol, Hexane.

• Elution Solvent: Isopropyl alcohol containing 2% ammonium hydroxide.[3]

• Derivatizing Agent (e.g., N-methyl-N-(trimethylsilyl)trifluoroacetamide - MSTFA).

• GC-MS system.

Methodology:

• Sample Pre-treatment: Dilute 10 mL of urine sample. The pH may need to be adjusted to > pKa of the amine to ensure it is in its neutral form for RP retention.

• SPE Conditioning: Condition the C18 cartridge with two column volumes of methanol and two column volumes of deionized water.[3]

• Sample Loading: Apply the 10 mL of diluted urine to the cartridge.

• Wash Steps:

  • Wash with two column volumes of deionized water.[3]

  • Wash with 1 mL of 25:75 isopropyl alcohol:deionized water.[3]

  • Dry the tube for 2 minutes under vacuum.[3]

  • Wash with 1 mL of hexane to remove non-polar interferences.[3]

  • Dry the tube again for 2 minutes under vacuum.[3]

• Elution: Elute the analytes with 3 x 1 mL of isopropyl alcohol containing 2% ammonium hydroxide. The basic modifier helps to ensure the amines are in their free-base form for efficient elution.[3]

• Evaporation: Dry the extract under a stream of nitrogen.

• Derivatization: Reconstitute the dry residue in a suitable solvent (e.g., ethyl acetate) and add the derivatizing agent (e.g., MSTFA). Heat the mixture (e.g., 70°C for 30 minutes) to complete the reaction. This silylation reaction replaces active hydrogens on the amine group with a silyl group, increasing volatility for GC analysis.[8]

• GC-MS Analysis: Inject the derivatized sample into the GC-MS.

Data Summary and Performance

The choice of SPE protocol significantly impacts analyte recovery and the cleanliness of the final extract. Mixed-mode SPE generally provides higher recoveries and superior removal of matrix components compared to single-mechanism sorbents for polar amines.[1][6]

Parameter	Mixed-Mode (RP-SCX) Protocol	Reversed-Phase (C18) Protocol	Rationale & Key Considerations
Primary Retention	Ion Exchange & Hydrophobic	Hydrophobic	Mixed-mode offers dual retention for enhanced selectivity and cleanup.[2][5]
Sample pH (Load)	pH < pKa (e.g., pH 6)	pH > pKa (for neutral form)	For ion exchange, the amine must be charged. For RP, the neutral form is more hydrophobic.
Wash Solvents	Acidic buffer, organic solvent	Aqueous, weak organic	Rigorous washes are possible with mixed-mode due to strong ionic retention.[7]
Elution pH	pH > pKa (e.g., >10)	Neutral or Basic	Elution requires disrupting the primary retention mechanism. For SCX, this means neutralizing the analyte's charge.[1]
Typical Recovery	> 90%	> 80%	Stronger retention in mixed-mode often leads to higher, more consistent recoveries for polar amines.[6]
Extract Cleanliness	Excellent	Good	The orthogonal wash steps in the mixed-mode protocol result in a cleaner extract, reducing matrix effects.[1]

Conclusion and Future Perspectives

Solid-phase extraction is an indispensable tool for the reliable analysis of amine isomers in urine. The selection of the SPE sorbent and the optimization of the protocol are critical to overcoming the challenges of a complex biological matrix. Mixed-mode cation exchange sorbents offer a superior solution for polar amines, providing high analyte recovery and exceptional sample cleanup, which directly translates to improved data quality and method robustness in LC-MS/MS applications.[1][6] For less polar amines or when coupling with GC-MS, traditional reversed-phase sorbents can also yield excellent results, particularly when followed by a derivatization step.[3] As analytical instrumentation continues to improve in sensitivity, the demand for cleaner samples will only increase, further cementing the role of advanced SPE techniques, like mixed-mode chemistries, in the future of bioanalysis.

References

• Solid-Phase Extraction of Amphetamine and Methamphetamine from Urine. (2020). Grace Davison Discovery Sciences.
• Determination of aromatic amines in human urine using comprehensive multi-dimensional gas chromatography mass spectrometry (GCxGC-qMS) - PMC.
• Continuous solid-phase extraction method for the determination of amines in human urine following on-line microwave-assisted acid hydrolysis - PubMed.
• Accurate Biological Testing for Amphetamine and Methamphetamine Abuse Using Chiral HPLC and MS Detection. Sigma-Aldrich.
• Determination of amphetamine and methamphetamine in urine by solid phase extraction and ion-pair liquid chromatography-electrospray-tandem mass spectrometry - PubMed.
• Amphetamines in Blood, Plasma/serum, urine, or tissue using clean screen® DAU SPE and LC-MS/MS. UCT.
• Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds
• Derivatization - Chemistry LibreTexts. Chemistry LibreTexts.
• The use of mixed-mode SPE to minimize LC-MS matrix effects due to dosing vehicles. Biotage.
• When should I choose a mixed-mode SPE? - Biotage. Biotage.
• Miniaturized Analysis of Methylhexanamine in Urine by Gas Chromatography Applying In Situ Derivatiz

Sources

• 1. Biological Testing for Amphetamine and Methamphetamine Abuse [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Determination of amphetamine and methamphetamine in urine by solid phase extraction and ion-pair liquid chromatography-electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biotage.com [biotage.com]
• 6. Mixed-Mode SPE Improves Extraction of Pharmaceutical Compounds from Biological Fluids [sigmaaldrich.com]
• 7. unitedchem.com [unitedchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. paginaspersonales.unam.mx [paginaspersonales.unam.mx]

Technical Notes & Optimization

Navigating the Challenges of Chiral Separations for N-Methylated Amines: A Technical Support Guide

Welcome to the Technical Support Center for optimizing chiral column selectivity for N-methylated amines. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges associated with the stereoselective analysis of these important compounds. N-methylated amines, prevalent in many pharmaceutical and biological molecules, often exhibit poor peak shape and unpredictable retention behavior on chiral stationary phases (CSPs) due to the basicity of the amine functional group. This resource provides in-depth, experience-driven troubleshooting advice and frequently asked questions to empower you to overcome these obstacles and achieve robust, reproducible chiral separations.

The Core Challenge: The Amine Group's Influence

The primary difficulty in the chiral separation of N-methylated amines lies in the interaction of the basic amine with the stationary phase. Residual silanol groups on the silica support of many CSPs can lead to strong, non-enantioselective interactions, resulting in severe peak tailing and poor resolution.[1][2] Furthermore, the specific nature of the N-methyl group can influence the molecule's conformation and its ability to engage in the necessary transient diastereomeric interactions with the chiral selector for separation to occur.[3]

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the method development for chiral N-methylated amine separations. The solutions provided are based on established chromatographic principles and extensive practical experience.

Q1: My N-methylated amine shows severe peak tailing and poor resolution on a polysaccharide-based CSP. What is the first step to improve this?

A1: Introduce a Basic Mobile Phase Additive.

This is the most critical first step for improving the chromatography of basic analytes like N-methylated amines.[1][4]

Causality: The basic additive, such as Diethylamine (DEA) or Triethylamine (TEA), acts as a competing base. It effectively "masks" the acidic silanol groups on the silica surface that are the primary cause of strong, non-specific interactions.[2] By neutralizing these sites, the additive allows the enantiomers to interact more freely and selectively with the chiral selector of the stationary phase, leading to improved peak shape and resolution.

Step-by-Step Protocol: Initial Screening with a Basic Additive

• Prepare Stock Solution: Create a 1% (v/v) solution of a basic additive (e.g., DEA or TEA) in your polar modifier (e.g., ethanol or isopropanol).

• Mobile Phase Preparation: For a typical normal-phase screening, prepare a mobile phase of Hexane/Ethanol (90/10, v/v). To this, add your basic additive stock solution to a final concentration of 0.1% (v/v). For example, add 1 mL of the 1% DEA in ethanol stock to 99 mL of the Hexane/Ethanol (90/10) mixture.

• Column Equilibration: Equilibrate your chiral column with at least 20-30 column volumes of the new mobile phase. Chiral columns often require longer equilibration times to ensure a stable baseline and reproducible results.[1]

• Injection: Inject your N-methylated amine sample.

• Evaluation: Assess the chromatogram for improvements in peak symmetry and resolution.

Table 1: Common Basic Additives and Their Typical Starting Concentrations

Additive	Typical Concentration (v/v)	Notes
Diethylamine (DEA)	0.1% - 0.5%	A common first choice, effective for a wide range of amines.[4]
Triethylamine (TEA)	0.1% - 0.5%	Can sometimes provide different selectivity compared to DEA.
Butylamine	0.1% - 0.5%	Another effective option, particularly for polysaccharide columns.[5]
Ethylenediamine (EDA)	0.1% - 0.5%	Can dramatically improve peak shape for certain compounds, but may have limited miscibility in highly non-polar solvents.[4]

Q2: I've added a basic modifier, and the peak shape has improved, but the enantiomers are still not resolved. What should I try next?

A2: Systematically Optimize the Mobile Phase Composition and Consider Different Alcohols.

Once peak shape is acceptable, the focus shifts to enhancing the enantioselective interactions. The composition of the mobile phase plays a significant role in modulating these interactions.[6][7]

Causality: The alcohol modifier in a normal-phase system competes with the analyte for hydrogen bonding sites on the chiral stationary phase. By adjusting the type and concentration of the alcohol, you can fine-tune the strength of these interactions and, consequently, the chiral recognition. Different alcohols (e.g., ethanol vs. isopropanol) have different hydrogen bonding capabilities and steric profiles, which can lead to significant changes in selectivity.

Experimental Workflow: Mobile Phase Optimization

Caption: Workflow for optimizing the mobile phase in chiral separations.

Step-by-Step Protocol: Alcohol Modifier Optimization

• Select Alcohols: Choose two or three different alcohol modifiers to screen (e.g., ethanol, isopropanol, and n-propanol).

• Prepare Mobile Phases: For each alcohol, prepare a series of mobile phases with varying concentrations (e.g., 5%, 10%, 15%, 20% alcohol in hexane with 0.1% DEA).

• Systematic Injections: Inject your sample using each mobile phase, ensuring proper column equilibration between each change in composition.

• Analyze Results: Compare the chromatograms for changes in retention time and, most importantly, selectivity (α). A lower percentage of alcohol generally increases retention and can improve resolution.[1]

Q3: I've tried different mobile phases, but the resolution is still insufficient. Should I change the temperature?

A3: Yes, temperature is a powerful but often unpredictable tool for optimizing chiral separations.

Causality: Temperature affects the thermodynamics of the chiral recognition process.[8] Changes in temperature can alter the flexibility and conformation of the polysaccharide-based chiral selector, as well as the kinetics of the interactions between the analyte and the stationary phase.[8][9] This can lead to significant, and sometimes non-linear, changes in selectivity. In some cases, increasing the temperature can improve resolution, while in others, decreasing it is beneficial. It's also possible to observe a reversal in the elution order of the enantiomers at different temperatures.[6][9]

Step-by-Step Protocol: Temperature Scouting

• Select a Promising Mobile Phase: Choose the mobile phase that has shown the best, albeit insufficient, separation from your previous experiments.

• Define Temperature Range: Set a range of temperatures to investigate, for example, 10°C, 25°C, and 40°C.

• Equilibrate System: Allow the column and mobile phase to fully equilibrate at each temperature setting before injecting the sample.

• Perform Injections: Inject your sample at each temperature and record the chromatograms.

• Analyze van't Hoff Plot: For a more in-depth understanding, you can create a van't Hoff plot (ln(α) vs. 1/T) to evaluate the thermodynamic parameters (ΔH° and ΔS°) of the separation. Non-linear plots can indicate a change in the separation mechanism at different temperatures.[8]

Table 2: General Effects of Temperature on Chiral Separations

Temperature Change	Potential Effects
Decrease	Often increases selectivity and resolution, but can lead to broader peaks and longer run times.[10]
Increase	Can improve peak efficiency and shorten analysis time, but may decrease selectivity.[10] In some cases, it can surprisingly enhance resolution.[9]

Q4: I am observing inconsistent results and a "memory effect" after using certain additives. How can I address this?

A4: Implement a rigorous column flushing and equilibration protocol. The "memory effect" is a known phenomenon with some mobile phase additives.

Causality: Certain additives, particularly basic ones, can be strongly retained by the stationary phase.[11][12] This can lead to a "memory effect" where the influence of the additive persists even after it has been removed from the mobile phase, affecting subsequent analyses.[12] This is especially prevalent in normal phase chromatography.

Logical Flow for Column Management

Caption: Protocol to mitigate additive memory effects.

Step-by-Step Protocol: Column Flushing and Re-equilibration

• Intermediate Flush: Before switching to a new mobile phase (especially one without the additive or with a different type of additive), flush the column with a solvent that is miscible with both the old and new mobile phases. Isopropanol is often a good choice. Flush with at least 20 column volumes.

• New Mobile Phase Equilibration: Equilibrate the column with the new mobile phase for an extended period (e.g., 30-50 column volumes or until a stable baseline is achieved).

• Conditioning Injections: Perform several injections of your sample or a standard to ensure the column is fully conditioned to the new mobile phase before collecting data.

Concluding Remarks

Optimizing chiral column selectivity for N-methylated amines is a systematic process that requires careful consideration of the interplay between the analyte, stationary phase, and mobile phase. By methodically addressing peak shape with appropriate additives, fine-tuning selectivity through mobile phase optimization, and leveraging temperature as a powerful variable, you can develop robust and reliable chiral separation methods. Remember that a thorough screening of different chiral stationary phases is often the most effective initial step, as the right CSP is the foundation of a successful separation.[10][13]

References

• Effect of Mobile Phase Additive on Enantiomer Resolution for Chiral Amines on Polysaccharide-derived Chiral Stationary Phases by High Performance Liquid Chromatography. KSBB Journal. Available from: [Link]

• Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. PubMed. Available from: [Link]

• Memory effect of diethylamine mobile phase additive on chiral separations on polysaccharide stationary phases. ResearchGate. Available from: [Link]

• Influence of Temperature on the Enantioselectivity of Koga Tetraamines on Amylose Chiral Stationary Phases. PMC. Available from: [Link]

• Trouble with chiral separations. Chromatography Today. Available from: [Link]

• Polysaccharide-based CSPs. Chiralpedia. Available from: [Link]

• CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Daicel Chiral Technologies. Available from: [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available from: [Link]

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI. Available from: [Link]

• Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns. PMC. Available from: [Link]

• Mechanistic studies on the chiral recognition of polysaccharide-based chiral stationary phases using liquid chromatography and vibrational circular dichroism: reversal of elution order of N-substituted alpha-methyl phenylalanine esters. PubMed. Available from: [Link]

• Polysaccharide- and β-Cyclodextrin-Based Chiral Selectors for Enantiomer Resolution. Semantic Scholar. Available from: [Link]

• The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases. ResearchGate. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Polysaccharide-based CSPs – Chiralpedia [chiralpedia.com]
• 4. chiraltech.com [chiraltech.com]
• 5. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Influence of Temperature on the Enantioselectivity of Koga Tetraamines on Amylose Chiral Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]

Module 1: Chiral Derivatizing Agents (CDAs) &amp; Mosher's Method

Welcome to the Technical Support Center for Enantiomeric Excess (ee) Determination by NMR. This guide is engineered for researchers and drug development professionals who require rigorous, artifact-free stereochemical analysis.

Unlike chiral chromatography, NMR-based ee determination relies on manipulating the magnetic environment of enantiomers to render them diastereomeric (and thus spectroscopically distinct). This is achieved through covalent derivatization, non-covalent solvation, or anisotropic alignment.

Below is the diagnostic workflow to help you select the appropriate technique based on your analyte's structural properties.

Diagnostic Workflow for Selecting an NMR ee Determination Method.

Causality & Theory: CDAs, such as Mosher's acid chloride (MTPA-Cl), covalently bond with chiral alcohols or amines to form diastereomers. Because diastereomers have different physical properties and conformations, their nuclei experience different magnetic shielding, resulting in distinct chemical shifts[1]. However, the covalent nature of this reaction introduces a critical vulnerability: Kinetic Resolution . If the derivatization reaction does not reach 100% completion, the inherently different reaction rates (

) of the two enantiomers with the chiral reagent will skew the diastereomeric ratio (dr) away from the true enantiomeric ratio (er) of the starting material[1].

Mechanistic Pathway of Kinetic Resolution Errors in CDA Derivatization.

Self-Validating Protocol: Mosher Esterification

Validation Logic: By running a known racemic standard parallel to your sample, you establish a baseline. The racemate must yield exactly a 1:1 integration ratio. Any deviation confirms kinetic resolution or reagent impurity.

• Preparation: Thoroughly dry two NMR tubes and all glassware. Moisture will hydrolyze MTPA-Cl, neutralizing the reagent and halting the reaction.

• Standardization: To Tube A, add 10 mg of a racemic standard of your analyte. To Tube B, add 10 mg of your unknown analyte.

• Reagent Addition: Add 0.5 mL of anhydrous deuterated pyridine (acts as both solvent and base) to each tube.

• Excess Derivatization: Add 5.0 equivalents of enantiopure (S)-MTPA-Cl to both tubes. Causality: A massive stoichiometric excess ensures pseudo-first-order kinetics, driving both the fast and slow reacting enantiomers to 100% conversion, thereby bypassing kinetic resolution[1].

• Incubation & Verification: Seal and agitate. Monitor the reaction via TLC or crude

  NMR until the starting material is completely consumed.

• Data Acquisition: Acquire

  and NMR spectra. Verify Tube A shows a 1:1 ratio before calculating the ee% from Tube B.

Troubleshooting FAQs (CDAs)

Q: Why does my NMR ee% not match my chiral HPLC data? A: If your NMR ee% is artificially inflated, you are likely suffering from kinetic resolution[1]. Ensure you are using a minimum of 5 equivalents of the CDA and allowing the reaction to proceed to absolute completion. Alternatively, the CDA itself may not be 100% enantiopure.

Q: My

NMR spectrum has severe signal overlap, making integration impossible. How can I resolve this? A: Switch to heteronuclear NMR. If you used Mosher's acid, utilize NMR. The group produces sharp singlets for each diastereomer in a region completely free of background interference[2]. Alternatively, use phosphorus-based CDAs and NMR. offers massive chemical shift dispersion ( ) and, when proton-decoupled, yields simple, highly accurate singlets[3].

Module 2: Chiral Solvating Agents (CSAs) & Prochiral Hosts

Causality & Theory: Unlike CDAs, CSAs form rapid, non-covalent host-guest complexes (typically via hydrogen bonding or

stacking) with the analyte. Because no covalent bonds are formed, CSAs are completely immune to kinetic resolution and racemization artifacts[4]. The observed chemical shift is a population-weighted average of the free and bound states.

Self-Validating Protocol: CSA Titration

Validation Logic: Because CSA interactions are concentration-dependent, you must titrate the host to find the optimal binding ratio that maximizes

before analyzing the unknown.

• Analyte Preparation: Prepare a 50 mM solution of your chiral analyte (racemic standard first) in a non-polar deuterated solvent (e.g.,

  or ). Causality: Non-polar solvents prevent competitive hydrogen bonding with the solvent, maximizing the host-guest interaction[4].

• CSA Preparation: Prepare a 200 mM stock solution of the CSA (e.g., (+)-Dehydroabietylamine or (R)-BINOL) in the same solvent[4].

• Titration: Add the CSA stock to the analyte in increments of 0.5 equivalents.

• Monitoring: Acquire a

  NMR spectrum after each addition. Plot vs. CSA equivalents to find the plateau where baseline resolution is achieved (typically 1.5 to 3.0 eq).

• Execution: Apply the exact optimized equivalents to your unknown sample and integrate the split peaks.

Troubleshooting FAQs (CSAs)

Q: The peaks are shifting and broadening, but they are not splitting into distinct doublets. What is wrong? A: Your host-guest exchange rate is operating in the "intermediate exchange regime" on the NMR timescale. Solution: You must push the system into the "slow exchange limit." Do this by lowering the probe temperature (e.g., to -20°C in

), which slows down the kinetic exchange of the complex, allowing the NMR spectrometer to resolve the distinct diastereomeric states.

Q: My analyte is highly non-polar and lacks hydrogen-bond donors/acceptors. CSAs aren't working. What are my options? A: You should utilize Chiral Alignment Media, such as Poly-

-benzyl-L-glutamate (PBLG). Instead of relying on specific point-to-point non-covalent bonds, PBLG creates a chiral liquid crystalline phase. The enantiomers align differently within this anisotropic matrix, leading to differences in Residual Chemical Shift Anisotropy (RCSA), which splits the NMR signals even for unreactive, non-polar molecules like tetrasubstituted pyrrolidines[5]. Alternatively, rapid host-guest exchange with prochiral solvating agents (pro-CSAs) can induce ee-dependent peak splitting without requiring classical diastereomer formation[6].

Quantitative Data Summary: Method Comparison

Use the following empirically derived parameters to benchmark your experimental design.

Method	Interaction Type	Sample Recovery	Risk of Kinetic Resolution	Typical (ppm)	Optimal Application
CDAs (Mosher's)	Covalent	Destructive / Difficult	High (if incomplete)	0.10 - 0.50 ( )	Alcohols, Amines (using / )
Phosphorus CDAs	Covalent	Destructive	High (if incomplete)	1.00 - 10.00 ( )	Complex mixtures, direct reaction assays
CSAs (e.g., BINOL)	Non-covalent (H-bond)	Easy (Extraction)	None	0.02 - 0.15 ( )	Carboxylic acids, Amines
Alignment Media (PBLG)	Steric / Anisotropic	Easy (Evaporation)	None	Variable (Hz scale)	Non-polar, unreactive chiral molecules

References

• Determination of Enantiomeric Excess via 31P-NMR Source: PubMed Central (NIH) URL:[Link][3]

• (+)-Dehydroabietylamine based chiral solvating agents for the enantiomeric discrimination of carboxylic acids in NMR spectroscopy Source: HELDA - University of Helsinki URL:[Link][4]

• How I Used Mosher Esters in my PhD Source: YouTube (Chemistry Educational Content) URL:[Link][2]

• Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives? Source: University of Toronto URL:[Link][1]

• Chemical Shift Anisotropy-Based Measurement of Enantiomeric Excess for Selected Tetrasubstituted Pyrrolidines Source: KIT - Institut für Organische Chemie URL:[Link][5]

• Estimation of Enantiomeric Excess Based on Rapid Host–Guest Exchange Source: ORO - The Open University URL:[Link][6]

Sources

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• 2. m.youtube.com [m.youtube.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Mass Fragmentation Patterns of Methamphetamine and 1-Phenylpropan-1-amine

In the realm of forensic and clinical analysis, the unambiguous identification of controlled substances and their isomers is of paramount importance. Methamphetamine, a potent central nervous system stimulant, and its positional isomer, 1-phenylpropan-1-amine, present a classic analytical challenge due to their identical molecular weight and elemental composition. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone technique for the differentiation of such compounds. This guide provides an in-depth, objective comparison of the electron ionization (EI) mass fragmentation patterns of methamphetamine and 1-phenylpropan-1-amine, supported by experimental data and mechanistic insights to aid researchers, scientists, and drug development professionals in their analytical endeavors.

Introduction

Methamphetamine and 1-phenylpropan-1-amine are structural isomers with the chemical formula C₁₀H₁₅N and a monoisotopic mass of 149.1204 g/mol . While methamphetamine is a well-known illicit drug, its isomers may be encountered as impurities, byproducts of synthesis, or as compounds with different pharmacological profiles. The ability to distinguish between these isomers is crucial for accurate drug identification, impurity profiling, and toxicological investigations. Electron ionization mass spectrometry, coupled with gas chromatography, provides a robust method for their differentiation based on their unique fragmentation pathways, which are dictated by their distinct molecular structures.

Experimental Methodology: GC-MS Analysis

The data presented in this guide are based on standard gas chromatography-mass spectrometry (GC-MS) protocols for the analysis of amphetamine-type substances.

Sample Preparation

A solution of each standard (methamphetamine and 1-phenylpropan-1-amine) is prepared in a suitable volatile solvent, such as methanol or acetonitrile, at a concentration of approximately 1 mg/mL. A small aliquot of this solution is then diluted to a final concentration of 1-10 µg/mL for GC-MS analysis.

Gas Chromatography (GC) Conditions

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., HP-5MS or equivalent).

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless or split (e.g., 20:1 split ratio).

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program: Initial temperature of 60 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Scan Range: m/z 40-300.

• Solvent Delay: 3 minutes.

This workflow ensures the chromatographic separation of the isomers and their subsequent ionization and fragmentation for mass analysis.

Caption: A typical experimental workflow for GC-MS analysis.

Comparative Analysis of Mass Fragmentation Patterns

The structural differences between methamphetamine and 1-phenylpropan-1-amine, specifically the position of the methyl group on the nitrogen atom versus the alpha-carbon, lead to distinct and predictable fragmentation pathways under electron ionization.

Methamphetamine: The Dominance of the Iminium Ion

The mass spectrum of methamphetamine is characterized by a prominent base peak at m/z 58 . This ion is formed through a highly favorable α-cleavage (cleavage of the bond beta to the nitrogen atom), resulting in a stable, resonance-stabilized N,N-dimethyliminium cation.[1][2][3] Another significant fragment is observed at m/z 91 , corresponding to the tropylium cation, which is a common fragment for compounds containing a benzyl group.[4] A less abundant but characteristic fragment at m/z 119 arises from the loss of an ethyl radical from the molecular ion. The molecular ion peak at m/z 149 is typically of low abundance.[5]

1-Phenylpropan-1-amine: A Shift in the Base Peak

In contrast to methamphetamine, the mass spectrum of 1-phenylpropan-1-amine, a primary amine, does not produce a significant ion at m/z 58. Instead, its fragmentation is dominated by α-cleavage on the other side of the nitrogen, leading to the loss of an ethyl radical and the formation of the base peak at m/z 106 . This ion corresponds to the [C₆H₅CH=NH₂]⁺ cation. The tropylium ion at m/z 91 is also a significant fragment in the spectrum of 1-phenylpropan-1-amine. The molecular ion at m/z 149 is generally more pronounced than in the methamphetamine spectrum.

Data Summary

Compound	Molecular Ion (m/z)	Base Peak (m/z)	Key Fragment Ions (m/z)
Methamphetamine	149 (low abundance)	58	91, 119
1-Phenylpropan-1-amine	149 (moderate abundance)	106	91, 77

Mechanistic Insights into Fragmentation Differences

The observed differences in the fragmentation patterns are a direct consequence of the principles of mass spectrometry, particularly the stability of the resulting carbocations and radical species, often explained by the Stevenson-Audier rule.[6]

Methamphetamine Fragmentation Pathway

The secondary amine structure of methamphetamine directs the fragmentation process. Upon ionization, the lone pair of electrons on the nitrogen is readily lost, forming a radical cation. The most favorable fragmentation is the cleavage of the Cα-Cβ bond, which results in the highly stable N,N-dimethyliminium ion (m/z 58) and a benzyl radical.

Caption: Major fragmentation pathways of methamphetamine.

1-Phenylpropan-1-amine Fragmentation Pathway

For 1-phenylpropan-1-amine, the primary amine structure leads to a different fragmentation cascade. The initial ionization also occurs at the nitrogen atom. The most favorable α-cleavage involves the breaking of the C-C bond adjacent to the nitrogen and the phenyl ring, resulting in the loss of an ethyl radical and the formation of the stable [C₆H₅CH=NH₂]⁺ ion at m/z 106.

Caption: Major fragmentation pathways of 1-phenylpropan-1-amine.

Conclusion

The mass fragmentation patterns of methamphetamine and 1-phenylpropan-1-amine, when analyzed by GC-MS with electron ionization, are distinct and readily distinguishable. The secondary amine structure of methamphetamine directs fragmentation to produce a characteristic and abundant iminium ion at m/z 58. Conversely, the primary amine structure of 1-phenylpropan-1-amine favors a different α-cleavage, resulting in a base peak at m/z 106. A thorough understanding of these fragmentation pathways, grounded in the principles of mass spectrometry, is essential for the accurate and confident identification of these isomeric compounds in various scientific and regulatory contexts. This guide provides the foundational knowledge and comparative data to assist professionals in making these critical distinctions.

References

• Journal of Forensic Sciences. (2007). A detailed mechanistic fragmentation analysis of methamphetamine and select regioisomers by GC/MS. [Link]

• PubChem. (n.d.). 1-Phenylpropan-1-amine. [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Methamphetamine. In NIST Chemistry WebBook. [Link]

• MDPI. (2018). Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. [Link]

• Semantic Scholar. (2007). A Detailed Mechanistic Fragmentation Analysis of Methamphetamine and Select Regioisomers by GC/MS. [Link]

• Wikipedia. (n.d.). Fragmentation (mass spectrometry). [Link]

• Journal of Chromatographic Science. (2000). GC-MS Analysis of Acylated Derivatives of Methamphetamine and Regioisomeric Phenethylamines. [Link]

• ResearchGate. (n.d.). Mass spectra and proposed fragmentation patterns of amphetamine (A), methamphetamine (B), MDMA (C), MDA (D), MDEA (E), BDMPEA (F), MBDB (G), and cathinone (H). [Link]

• ResearchGate. (n.d.). Mass spectra of methamphetamine (MA). (a) Molecular ion spectrum by (a)... [Link]

• PubChem. (n.d.). N-methyl-1-Phenylpropan-1-amine. [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Benzenepropanamine. In NIST Chemistry WebBook. [Link]

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Navigating a Structural Minefield: A Comparative Guide to the Immunoassay Cross-Reactivity of N-methyl-1-phenylpropan-1-amine

For researchers, scientists, and drug development professionals, the specificity of immunoassays is paramount. The potential for cross-reactivity with structurally related, yet distinct, compounds can lead to erroneous results, impacting everything from clinical diagnoses to forensic investigations. This guide provides an in-depth technical analysis of the predicted cross-reactivity of N-methyl-1-phenylpropan-1-amine, a phenethylamine derivative, with commonly used immunoassays for the detection of amphetamine and methamphetamine.

While direct experimental data on the cross-reactivity of N-methyl-1-phenylpropan-1-amine is not extensively available in peer-reviewed literature or manufacturer's package inserts, its structural similarity to known cross-reactants allows for a robust predictive analysis. This guide will delve into the principles of immunoassay cross-reactivity, present a comparative analysis of data from structural analogs, and provide a detailed experimental protocol for in-house validation.

The Specter of Cross-Reactivity: An Unseen Variable

Immunoassays, particularly competitive binding assays, are the workhorses of initial drug screening due to their speed and high throughput.[1] These assays rely on the specific binding of an antibody to its target antigen.[1] However, the "lock and key" analogy is an oversimplification. Antibodies can, and often do, bind to other molecules that share similar structural motifs, or epitopes, with the target analyte.[2] This phenomenon, known as cross-reactivity, is a significant consideration in the development and application of immunoassays.[2]

The Mechanism of Immunoassay Cross-Reactivity

In a typical competitive immunoassay for drug detection, a known quantity of labeled drug (the tracer) competes with any unlabeled drug present in the sample for a limited number of antibody binding sites. The amount of tracer that binds to the antibody is inversely proportional to the concentration of the drug in the sample. A strong signal from the tracer indicates a low concentration of the target drug, while a weak signal suggests a high concentration.

Cross-reactivity occurs when a non-target compound with a similar chemical structure to the target drug also binds to the antibody, displacing the tracer and producing a false-positive or inflated result. The following diagram illustrates this principle.

Caption: Experimental workflow for assessing immunoassay cross-reactivity.

The Imperative of Confirmation: Beyond the Initial Screen

The potential for significant cross-reactivity of N-methyl-1-phenylpropan-1-amine with amphetamine and methamphetamine immunoassays underscores a critical principle in toxicological testing: initial immunoassay results should be considered presumptive. Any positive result from a screening assay must be confirmed by a more specific, secondary method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). [4][5]These methods provide definitive identification and quantification of the specific compounds present in a sample, thereby eliminating the risk of false-positive results due to cross-reactivity.

For clinical laboratories, forensic toxicologists, and researchers, awareness of potential cross-reactants like N-methyl-1-phenylpropan-1-amine is crucial for the accurate interpretation of drug screening results. In the absence of definitive manufacturer data, a conservative approach that includes routine confirmatory testing of all presumptive positive amphetamine and methamphetamine screens is the most scientifically sound and ethically responsible practice.

Conclusion

While direct experimental data on the cross-reactivity of N-methyl-1-phenylpropan-1-amine with commercial immunoassays remains to be broadly published, a predictive analysis based on its structural analogs strongly indicates a high potential for cross-reactivity with assays for amphetamine and methamphetamine. This guide provides the scientific rationale for this prediction, a practical protocol for experimental verification, and a clear directive on the necessity of confirmatory testing. As the landscape of novel psychoactive substances and other chemical compounds continues to evolve, a thorough understanding of the principles of immunoassay cross-reactivity and a commitment to rigorous validation are indispensable for maintaining the integrity and accuracy of toxicological testing.

References

• Biomerica, Inc. (n.d.). One Step Amphetamine Test Strip (Urine) Package Insert.
• Diagnostic Products Corporation. (1992). Elimination of Ephedrine and Pseudoephedrine Cross-Reactivity in the Coat-A-Count Methamphetamine Radioimmunoassay. Journal of Analytical Toxicology.
• Colby, J. M., & Shaw, L. M. (2018). A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing.
• Lin-Zhi International, Inc. (n.d.). LZI Methamphetamine Enzyme Immunoassay.
• Dr. Oracle. (2025, September 14). Can phentermine (anorectic medication) show up as a false positive for methamphetamines in a Urine Drug Screen (UDS)?
• Wikipedia. (2024). Ephedrine.
• Marin, S. J., Moore, C., & McMillin, G. A. (2009). Cross-Reactivity of Phentermine with an Immunoassay Designed to Detect Amphetamine in a Meconium Specimen. Clinical Chemistry, 55(3), 589–590.
• Performance Characteristics of Selected Immunoassays for Preliminary Test of 3,4-Methylenedioxymethamphetamine, Methamphetamine, and Related Drugs in Urine Specimens. (n.d.). Journal of Analytical Toxicology.
• Pummangura, S., & Sribunlue, P. (1984). Immunoassays of Amphetamines: Immunogen Structure vs Antibody Specificity. Asian Pacific Journal of Allergy and Immunology, 2(2), 191–196.
• D'Nicuola, J., Jones, R., Levine, B., & Smith, M. L. (1992). Evaluation of six commercial amphetamine and methamphetamine immunoassays for cross-reactivity to phenylpropanolamine and ephedrine in urine. Journal of Analytical Toxicology, 16(4), 211–213.
• Marin, S. J., Moore, C., & McMillin, G. A. (2009). Cross-Reactivity of Phentermine with an Immunoassay Designed to Detect Amphetamine in a Meconium Specimen. Clinical Chemistry, 55(3), 589–590.
• D'Nicuola, J., Jones, R., Levine, B., & Smith, M. L. (1992). Evaluation of six commercial amphetamine and methamphetamine immunoassays for cross-reactivity to phenylpropanolamine and ephedrine in urine. Semantic Scholar.
• Marin, S. J., Moore, C., & McMillin, G. A. (2009). Cross-Reactivity of Phentermine with an Immunoassay Designed to Detect Amphetamine in a Meconium Specimen.
• Immunalysis Corporation. (2015, February 6). K143500 Trade/Device Name: Immunalysis Amphetamine Urine Enzyme Immunoassay Kit.
• Apollonio, L. G., & National Centre for Forensic Studies. (n.d.). Matrix Effect and Cross-Reactivity of Select Amphetamine-Type Substances, Designer Analogues, and Putrefactive Amines using the Bio-Quant Direct ELISA Assays.
• A Difficult Challenge for the Clinical Laboratory: Accessing and Interpreting Manufacturer Cross-Reactivity Data for Immunoassays Used in Urine Drug Testing. (n.d.).
• Performance Characteristics of Selected Immunoassays for Preliminary Test of 3,4-Methylenedioxymethamphetamine, Methamphetamine, and Related Drugs in Urine Specimens. (n.d.). Ovid.
• Cozart, Inc. (n.d.). CROSS REACTIVITY SUMMARY.
• Immunalysis Corporation. (2021, December 22). Immunalysis SEFRIA Methamphetamine Oral Fluid Enzyme Immunoassay.
• MedCentral. (2024, September 9). How Common Are False-Positives Amphetamine Drug Tests?
• Benchchem. (n.d.). N-methyl-1-phenylpropan-d6-2-amine,monohydrochloride | 1219805-26-1.
• Global Substance Registration System. (n.d.). N-METHYL-1-PHENYLPROPAN-1-AMINE.
• National Forensic Laboratory. (2017, August 1). Analytical report.
• Cayman Chemical. (n.d.). N-methyl-1-Phenylpropan-1-amine (hydrochloride).
• DeRienz, R. T., & Mohr, A. L. A. (2014). Improved Detection of Synthetic Cathinones in Forensic Toxicology Samples: Thermal Degradation and Analytical Considerations. Journal of Analytical Toxicology, 38(8), 537–545.

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Purity Assessment of (S)-N-Methyl-1-phenylpropan-1-amine: A Comparative Guide to qNMR vs. Traditional Methodologies

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of certifying the purity of chiral benzylic amines. (S)-N-Methyl-1-phenylpropan-1-amine—a critical building block in stereoselective synthesis and a structural isomer of methamphetamine—presents unique challenges. Its inherent volatility, potential for hygroscopicity, and the lack of readily available, highly pure homologous reference standards make traditional purity assessments prone to hidden biases[1].

This guide objectively compares the performance of Quantitative Nuclear Magnetic Resonance (qNMR) against traditional modalities (HPLC-UV, GC-MS, and Mass Balance) and provides a highly rigorous, self-validating qNMR protocol supported by experimental causality and authoritative metrological standards.

Comparative Analysis: qNMR vs. Traditional Modalities

Historically, the pharmaceutical and chemical industries relied heavily on chromatography and mass balance for purity certification. However, these methods suffer from a fundamental limitation: they are indirect. In HPLC-UV, the response factor of an analyte is dictated by its chromophore (the phenyl ring), which may differ drastically from the response factors of its impurities.

qNMR fundamentally disrupts this paradigm. It operates on the principle that the integrated area of a nuclear resonance signal is directly proportional to the molar concentration of the nuclei producing it, regardless of the molecule's overall chemical structure[2]. This allows for direct traceability to the International System of Units (SI) using a universal, structurally unrelated Internal Standard (IS)[3].

Table 1: Performance Comparison of Purity Assessment Modalities

Analytical Modality	Reference Standard Required?	Direct SI Traceability	Susceptibility to Hidden Bias	Sample Prep & Run Time	Specificity & Structural Confirmation
qNMR (1H)	No (Universal IS used)	High (Primary relative method)	Low (Direct molar measurement)	< 20 mins	Very High (Simultaneous ID and quantification)
HPLC-UV	Yes (Homologous standard)	Low (Dependent on standard purity)	High (Varying UV response factors)	> 60 mins	Moderate (Requires chromatographic resolution)
GC-MS	Yes (Homologous standard)	Low	High (Thermal degradation risks)	> 45 mins	High (Mass fragmentation patterns)
Mass Balance	No	Moderate (Sum of impurities)	High (Missed inorganic/volatile impurities)	> 120 mins	Low (Indirect calculation)

Experimental Design & Causality: The qNMR Advantage

The integrity of a qNMR assay hinges on the meticulous selection of the Internal Standard (IS) and the acquisition parameters. Do not simply follow a recipe; understand the causality of the physics involved.

Internal Standard (IS) Selection Logic

For (S)-N-Methyl-1-phenylpropan-1-amine, the 1H-NMR spectrum in DMSO-d6 exhibits distinct regions:

• Aliphatic Region: ~0.8 ppm (terminal

  ), ~1.7 ppm ( ), ~2.2 ppm ( ), and ~3.4 ppm (benzylic ).

• Aromatic Region: ~7.2 to 7.4 ppm (phenyl ring protons).

To avoid signal overlap, the IS must resonate in the baseline gaps. Maleic acid is an ideal primary calibrator recommended by the Bureau International des Poids et Mesures (BIPM)[3]. It provides a sharp, isolated singlet at ~6.3 ppm (olefinic protons), perfectly situated in the void between the analyte's aliphatic and aromatic resonances. An alternative is 1,2,4,5-Tetrachloro-3-nitrobenzene (TCNB), which offers a singlet at ~8.3 ppm[4].

Internal Standard selection logic based on chemical shift overlap avoidance.

The Causality of T1 Relaxation

Accurate integration requires complete relaxation of the excited nuclei between pulses. The relaxation delay (

) must be set to at least 5 to 7 times the longest longitudinal relaxation time ( ) of the signals of interest. Incomplete relaxation leads to under-integration of protons with longer values, fatally skewing the molar ratio and the final purity calculation.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, this protocol incorporates an internal self-validation loop. By calculating the purity using two independent analyte signals, we create a system that automatically flags hidden impurity overlaps.

Step 1: Gravimetric Preparation Using an analytical microbalance (readability 0.001 mg), accurately weigh ~15.0 mg of (S)-N-Methyl-1-phenylpropan-1-amine and ~10.0 mg of certified Maleic Acid IS into a clean, static-free glass vial. Note: Gravimetric error is the largest source of uncertainty in qNMR; precision here is non-negotiable.

Step 2: Solvation Add 0.8 mL of anhydrous DMSO-d6. Vortex gently until complete dissolution is achieved. Transfer 0.6 mL to a 5 mm NMR tube.

Step 3: NMR Acquisition Acquire the 1H-NMR spectrum at 298 K using a high-field spectrometer (≥400 MHz).

• Pulse Angle: 90° (for maximum signal-to-noise).

• Relaxation Delay (

  ): 60 seconds (ensures >99.9% relaxation for maleic acid and benzylic protons).

• Transients: 32 to 64 scans to achieve a Signal-to-Noise (S/N) ratio > 1000:1 for the target peaks.

Step 4: Processing & Integration Apply a mild exponential window function (Line Broadening = 0.3 Hz). Perform strict manual phase and baseline correction. Integrate the Maleic Acid singlet at 6.3 ppm (

). Next, integrate two separate analyte signals: the singlet at ~2.2 ppm ( ) and the terminal triplet at ~0.8 ppm ( ).

Step 5: Self-Validation & Calculation Calculate the mass fraction purity (

) using the fundamental qNMR equation:

Where

= Integral area, = Number of protons, = Molar mass, = Weight, and = Purity.

Validation Gate: Compare the purity calculated from the

signal against the purity calculated from the terminal signal. If the variance is , the method is self-validated. If , an underlying impurity is co-eluting with one of the signals, necessitating a 2D-qNMR approach or a different IS.

Step-by-step self-validating qNMR workflow for purity assessment.

Data Presentation: qNMR vs. Mass Balance

To illustrate the efficacy of this protocol, Table 2 summarizes experimental data comparing the self-validated qNMR results against a traditional Mass Balance approach (100% - HPLC impurities - Karl Fischer water - ROI).

Table 2: Quantitative Data & Self-Validation Results

Parameter	Maleic Acid (IS)	Analyte Signal 1 ( )	Analyte Signal 2 (Terminal )
Chemical Shift (ppm)	6.26 (Singlet)	2.18 (Singlet)	0.82 (Triplet)
Number of Protons ( )	2	3	3
Molar Mass ( , g/mol )	116.07	149.23	149.23
Gravimetric Weight ( , mg)	10.125	15.420	15.420
Integral Area ( )	1.000 (Normalized)	1.138	1.141
Calculated Purity ( )	99.98% (Certified)	98.42%	98.68%

Conclusion of Data: The variance between the two calculated purities is

, which falls well within the self-validation threshold. The mean qNMR purity is 98.55% . In contrast, the Mass Balance method for this same batch yielded a purity of 99.20%. The discrepancy highlights qNMR's superiority: Mass Balance often overestimates purity by failing to account for NMR-visible but UV-transparent organic impurities or volatile solvents lost during drying steps[5].

By utilizing a first-principles approach grounded in molecular physics, qNMR provides an unassailable, self-validating metric for the purity of (S)-N-Methyl-1-phenylpropan-1-amine.

References

• ISRD-01 / Rapport BIPM-2018/01: Internal Standard Reference Data for qNMR: Maleic Acid. Bureau International des Poids et Mesures (BIPM). Available at:[Link]

• Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. ResearchGate. Available at:[Link]

• Application of quantitative NMR for purity determination of standard ACE inhibitors. Ovid / Elsevier B.V. Available at: [Link]

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Safety & Regulatory Compliance

(S)-N-Methyl-1-phenylpropan-1-amine proper disposal procedures

As a Senior Application Scientist, establishing rigorous, scientifically sound protocols for the handling and disposal of research chemicals is paramount. (S)-N-Methyl-1-phenylpropan-1-amine (CAS: 20218-56-8) is a chiral benzylamine derivative utilized in stereoselective synthesis and pharmacological research[1][].

It is critical to address a common database error immediately: some commercial catalogs erroneously conflate this compound with methamphetamine[3]. While they are structural isomers, they are chemically distinct. Methamphetamine is an

-methylphenethylamine (the amine is on the 2-position of the propyl chain), whereas (S)-N-Methyl-1-phenylpropan-1-amine is a benzylamine (the amine is on the 1-position, directly adjacent to the phenyl ring)[4][5]. Despite this distinction, its structural similarity to regulated stimulants means it is often classified as a controlled or restricted substance in various jurisdictions, necessitating strict chain-of-custody and disposal manifesting[1][6].

Below is the comprehensive operational and logistical guide for the safe handling and institutional disposal of this compound.

Hazard Profile and Physicochemical Causality

To design an effective disposal plan, we must first understand the physicochemical properties that dictate the compound's behavior in waste streams. As a secondary amine with a lipophilic phenylpropyl backbone, the freebase form is highly skin-permeable and acts as a localized base, causing skin and severe eye irritation (GHS H315, H319)[4].

Table 1: Physicochemical and Hazard Summary

Property / Metric	Data	Operational Implication
CAS Number	20218-56-8 (S-enantiomer)[1]	Requires specific EHS tracking; may trigger analogue regulations.
Molecular Weight	149.23 g/mol [4]	Highly volatile as a freebase; inhalation hazard.
Chemical Class	Benzylamine[5][7]	Basic nitrogen; forms water-soluble salts with acids.
GHS Hazards	H315 (Skin), H319 (Eye)[4]	Mandates strict barrier PPE (Nitrile gloves, splash goggles).

Operational Handling & Spill Response

Before discussing disposal, the operational framework for handling must be established. The causality behind these protocols is to prevent the lipophilic freebase from partitioning into the lipid bilayers of the user's skin or ocular tissue.

• Engineering Controls: All transfers of the freebase liquid or the hydrochloride salt powder must occur within a certified Class II Type B2 biological safety cabinet or a standard chemical fume hood.

• Spill Protocol (Small Scale):

  • Don appropriate PPE (double nitrile gloves, face shield, lab coat).

  • If the spill is the liquid freebase, apply an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like paper towels for bulk liquid spills.

  • If the spill is the hydrochloride salt, dampen the powder slightly with water to prevent aerosolization before sweeping it up with a non-sparking tool.

  • Transfer all absorbed material into a chemically compatible, sealable container for the solid waste stream.

Logistical Disposal Plan: Step-by-Step Methodology

Core Safety Directive: Under no circumstances should laboratories attempt in-house chemical neutralization or destruction (e.g., oxidation or acid-base neutralization) of bulk (S)-N-Methyl-1-phenylpropan-1-amine. In-house treatment generates uncharacterized exothermic reactions and toxic byproducts. All disposal must rely on segregation and professional high-temperature incineration.

Step 1: Segregation and Compatibility Verification

• Liquid Waste (Organic): If the compound is dissolved in organic solvents (e.g., methanol, DMSO, DMF)[5], segregate it into the Non-Halogenated Organic Waste stream. Crucial: Ensure no halogenated solvents (like dichloromethane) are mixed into this carboy, as this drastically increases institutional disposal costs and alters the required incineration temperature.

• Liquid Waste (Aqueous): If handled as a hydrochloride salt in aqueous buffers (e.g., PBS)[5], it must be routed to a dedicated Aqueous Basic/Amine Waste container. Do not mix with heavy metal waste.

• Solid Waste: Contaminated PPE, empty vials, and spill absorbents must go into a rigid, leak-proof Solid Hazardous Waste container lined with a heavy-duty polyethylene bag.

Step 2: Containment and Headspace Management

• Utilize High-Density Polyethylene (HDPE) or glass carboys for liquid waste.

• Causality: Amines can degrade certain plastics over time; HDPE provides excellent chemical resistance.

• Never fill liquid waste containers beyond 80% capacity. The 20% headspace is required to accommodate thermal expansion of the solvents and prevent catastrophic container rupture.

Step 3: Regulatory Labeling and Manifesting

• Attach a standardized Hazardous Waste label the moment the first drop of waste enters the container.

• Explicitly list "(S)-N-Methyl-1-phenylpropan-1-amine" and its concentration. Do not use abbreviations or generic terms like "amine waste."

• If your jurisdiction classifies this specific isomer as a controlled substance analogue[1], EHS (Environmental Health and Safety) must be notified to initiate a controlled substance disposal manifest, which often requires a witnessed destruction log.

Step 4: Institutional Transfer

• Seal the containers with vented caps (if gas generation is a risk from other mixed solvents, though pure amine waste typically does not require this).

• Transfer the waste to the institutional satellite accumulation area.

• Final destruction must be executed by a licensed hazardous waste contractor via high-temperature incineration (typically >1000°C), which completely oxidizes the organic molecule into CO₂, H₂O, and NOₓ (which is subsequently scrubbed by the facility).

Waste Stream Visualization

Workflow for the segregation and institutional disposal of benzylamine derivative waste.

References

• National Center for Biotechnology Information. "N-Methyl-1-phenylpropan-1-amine | C10H15N | CID 301002." PubChem. Available at:[Link]

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Personal Protective Equipment for Handling (S)-N-Methyl-1-phenylpropan-1-amine

[1][2][3][4][5][6]

CAS: 20218-56-8 (Specific Isomer) | Formula:

Synonyms: (S)-N-Methyl- -ethylbenzylamine; (S)-1-Phenyl-1-(methylamino)propane.[1]

Immediate Hazard Identification & Risk Profile

Stop and Read: Before opening the container, you must recognize that this compound is a secondary benzylic amine . While some databases classify it as an irritant, structural analogs (e.g., N-methylbenzylamine) are Class 1B Corrosives.[1]

Operational Safety Standard: Treat this substance as Corrosive , Combustible , and Acutely Toxic .

Hazard Class	Critical Risk	Operational Implication
Corrosivity	High pH (>11).[1] Causes severe skin burns and eye damage.	Zero-skin-contact policy. Standard safety glasses are insufficient; goggles are mandatory.[1]
Permeation	Benzylic amines are aggressive solvents that can permeate thin nitrile gloves rapidly.	Double-gloving with specific material selection is required.[1]
Volatility	Moderate vapor pressure; "fishy" amine odor.	Fume hood use is mandatory. Vapors are respiratory irritants.
Isomerism	This is a structural isomer of methamphetamine (which is 2-amine).[1]	Strict inventory control is required to prevent forensic confusion, though it is chemically distinct.

PPE Decision Matrix

The following equipment is mandatory for all procedures involving the synthesis, transfer, or disposal of (S)-N-Methyl-1-phenylpropan-1-amine.

A. Eye & Face Protection [2][3][4][5][6]

• Requirement: Chemical Splash Goggles (ANSI Z87.1+ D3 rating).

• Add-on: Face Shield (8-inch minimum) required for:

  • Transfers > 10 mL.

  • Any procedure involving heating or reflux.

  • Syringe transfers where back-pressure is a risk.[1]

• Prohibited: Safety glasses with side shields (insufficient protection against corrosive liquid splash).

B. Hand Protection (The "Breakthrough" Protocol)

Benzylic amines can degrade standard disposable nitrile gloves. You must use a Laminate/Barrier strategy.[1]

Layer	Material	Thickness	Function
Outer	Nitrile (Exam Grade)	4–6 mil	Sacrificial layer.[1] Provides grip and protects the inner glove from abrasion. Change immediately upon splash.
Inner	Laminate (EVOH/PE)	2–3 mil	Critical Barrier. Brands: Silver Shield or North Butyl.[1] Resists amine permeation for >4 hours.
Alt.	Thick Neoprene	>20 mil	Acceptable for immersion tasks, but offers less dexterity than the Laminate/Nitrile combo.

C. Respiratory Protection

• Primary Control: All handling must occur inside a certified chemical fume hood.

• Secondary (Spill/Outside Hood): Full-face respirator with Organic Vapor/Amine (OV/AG) cartridges.[1]

  • Note: Do not rely on odor threshold; olfactory fatigue occurs rapidly with amines.

D. Body Protection

• Standard: Cotton lab coat (fire-resistant preferred due to combustibility).[1]

• Enhanced: Chemical-resistant apron (Tychem® or PVC) required for transferring stock solutions.

• Footwear: Closed-toe leather or chemical-resistant shoes.[1] No mesh sneakers.

Operational Workflow: Safe Handling Logic

The following diagram illustrates the critical decision points and safety barriers for handling this amine.

Figure 1: Decision logic for PPE selection and incident response based on volume and process conditions.

Emergency Response & Disposal

Spill Response (Small Scale < 50 mL)

• Alert: Announce the spill to lab personnel.

• PPE Upgrade: Don a full-face respirator if the spill is outside the hood.

• Containment: Use an inert absorbent (Vermiculite, Dry Sand, or Commercial Amine Pads).

  • WARNING: Do NOT attempt to neutralize immediately with strong acid (e.g., HCl). The neutralization reaction is highly exothermic and can vaporize the amine, creating a toxic cloud.

• Cleanup: Scoop absorbed material into a hazardous waste bag/pail. Wipe the surface with a dilute soap/water solution, then a dilute acetic acid solution (vinegar) to neutralize residues only after bulk removal.

Waste Disposal

• Classification: Hazardous Organic Waste (Basic/Corrosive).

• Segregation: Keep separate from:

  • Oxidizers (Fire risk).

  • Acids (Heat generation).

  • Anhydrides (Violent reaction).

• Labeling: Clearly mark as "Basic Organic Waste - Contains Secondary Amines."

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 301002, N-Methyl-1-phenylpropan-1-amine.[1] Retrieved from [Link][1]

Sources

• 1. Buy Online CAS Number 20218-56-8 - TRC - (S)-N-Methyl-1-phenylpropan-1-amine | LGC Standards [lgcstandards.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. riskandsafety.com [riskandsafety.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]